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  • Product: [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid
  • CAS: 259209-33-1

Core Science & Biosynthesis

Foundational

1H and 13C NMR chemical shifts for[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid Abstract: This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Res...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid

Abstract: This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid, a compound of interest in synthetic chemistry and drug development. In the absence of directly published spectral data, this document leverages established principles of NMR spectroscopy and data from analogous structures to present a detailed predictive analysis. Furthermore, it offers a robust, field-proven experimental protocol for researchers to acquire and interpret high-quality NMR spectra for this and similar phenolic boronic acids. The guide is designed for researchers, scientists, and drug development professionals, offering both predictive insights and a practical framework for the empirical structural verification of the target molecule.

Introduction: The Role of NMR in Characterizing Phenylboronic Acids

Phenylboronic acids are a cornerstone of modern organic synthesis, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. Their utility extends into medicinal chemistry and chemical biology, where they serve as enzyme inhibitors, sensors for carbohydrates, and components in drug delivery systems.[1] The precise structural characterization of these molecules is paramount to understanding their reactivity and function.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules in solution.[2] For a substituted phenylboronic acid like [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid, NMR provides critical information on the substitution pattern of the aromatic ring, the integrity of the functional groups (hydroxyl, isopropyl, and boronic acid), and the overall purity of the sample.

However, acquiring high-quality NMR spectra for boronic acids can present challenges. These compounds have a propensity to form cyclic, trimeric anhydrides known as boroxines, especially when stored as solids or dissolved in aprotic, non-coordinating solvents.[3] This oligomerization can lead to significant peak broadening and complex, often unintelligible, spectra. Additionally, the boron atom (specifically the ¹¹B and ¹⁰B isotopes) possesses a nuclear quadrupole moment, which can cause rapid relaxation of the directly attached carbon atom, leading to a very broad or entirely unobservable signal in the ¹³C NMR spectrum.[4] This guide addresses these challenges by providing a predictive framework for spectral interpretation and a detailed protocol designed to yield clear, monomeric-state spectra.

Molecular Structure and Predicted NMR Assignments

To facilitate a clear discussion of the NMR spectra, the atoms in [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid are numbered as shown in the diagram below.

Caption: Molecular structure of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid with IUPAC numbering for NMR assignment.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR chemical shifts are based on the additive effects of the hydroxyl (-OH), isopropyl (-CH(CH₃)₂), and boronic acid [-B(OH)₂] substituents on the aromatic ring. The use of a hydrogen-bond-accepting solvent like DMSO-d₆ is assumed, which allows for the observation of exchangeable protons from the hydroxyl and boronic acid groups.

Proton AssignmentPredicted δ (ppm)Predicted MultiplicityCoupling Constant (J)Rationale
Ar-OH 9.5 - 10.5Broad Singlet (br s)N/APhenolic proton, chemical shift is concentration and temperature dependent. Broadened by exchange.
B(OH)₂ 7.5 - 8.5Broad Singlet (br s)N/ABoronic acid protons, readily exchange with water. Shift and intensity can vary.[4]
H-6 ~7.6Doublet (d)J ≈ 2.0 HzOrtho to the boronic acid group and meta to the hydroxyl group. Split by H-4 (meta-coupling).
H-4 ~7.2Doublet of Doublets (dd)J ≈ 8.5, 2.0 HzOrtho to the isopropyl group and ortho to H-3. Split by H-3 (ortho-coupling) and H-6 (meta-coupling).
H-3 ~6.8Doublet (d)J ≈ 8.5 HzOrtho to the strongly electron-donating hydroxyl group, resulting in a significant upfield shift. Split by H-4.
CH (isopropyl) 2.8 - 3.0Septet (sept)J ≈ 7.0 HzMethine proton of the isopropyl group, split by the six equivalent methyl protons.
CH₃ (isopropyl) ~1.2Doublet (d)J ≈ 7.0 HzSix equivalent methyl protons, split by the single methine proton.
Predicted ¹³C NMR Spectrum

The ¹³C NMR chemical shifts are predicted based on the electronic effects of the substituents. The carbon atom directly attached to the boron (C-1) may be difficult to observe due to quadrupolar broadening from the adjacent boron nucleus.[4]

Carbon AssignmentPredicted δ (ppm)Rationale
C-2 (C-OH) 155 - 160Aromatic carbon attached to the strongly deshielding oxygen atom.
C-5 (C-isopropyl) 145 - 150Aromatic carbon attached to the isopropyl group.
C-4 128 - 132Aromatic CH ortho to the isopropyl group.
C-6 125 - 130Aromatic CH ortho to the boronic acid group.
C-3 115 - 120Aromatic CH ortho to the hydroxyl group, significantly shielded.
C-1 (C-B) 130 - 135Aromatic carbon attached to boron. Signal may be broad or unobserved.
CH (isopropyl) 33 - 35Isopropyl methine carbon.
CH₃ (isopropyl) 23 - 25Isopropyl methyl carbons (equivalent).

Experimental Protocol for NMR Data Acquisition

This section provides a detailed, self-validating protocol for acquiring high-quality ¹H and ¹³C NMR spectra of the title compound. The causality behind each experimental choice is explained to ensure reproducibility and accuracy.

Rationale for Experimental Design
  • Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the recommended solvent. Its high polarity readily dissolves the phenolic boronic acid, while its ability to act as a hydrogen bond acceptor slows down the chemical exchange of the -OH and -B(OH)₂ protons. This allows them to be observed as distinct, albeit often broad, signals.[4] Alternatives like methanol-d₄ can also be effective at breaking up oligomers but may lead to faster proton exchange, potentially obscuring the hydroxyl signals.[3]

  • Sample Concentration: A concentration of 5-10 mg in 0.6-0.7 mL of solvent is optimal.[5] This range is sufficient to obtain a good signal-to-noise ratio in a reasonable number of scans without promoting significant concentration-dependent shifts or aggregation.

  • Internal Standard: Tetramethylsilane (TMS) is the standard reference (δ = 0.00 ppm). However, for convenience, the residual solvent signal of DMSO-d₆ (δ ≈ 2.50 ppm for ¹H; δ ≈ 39.52 ppm for ¹³C) can be used for calibration.[6]

Step-by-Step Acquisition Workflow

The following diagram illustrates the logical flow of the experimental process from sample preparation to final data analysis.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis A 1. Weigh 5-10 mg of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid B 2. Add 0.6-0.7 mL of DMSO-d6 to a clean vial A->B C 3. Vortex/sonicate until fully dissolved B->C D 4. Transfer solution to a 5 mm NMR tube C->D E 5. Insert tube into spectrometer (shim and lock) D->E F 6. Acquire 1D ¹H Spectrum E->F G 7. Acquire 1D ¹³C Spectrum (e.g., with proton decoupling) F->G H 8. (Optional) Acquire 2D Spectra (COSY, HSQC) G->H I 9. Apply Fourier Transform, Phase and Baseline Correction H->I J 10. Calibrate spectra to residual solvent peak I->J K 11. Integrate ¹H signals and pick ¹³C peaks J->K L 12. Assign signals and correlate with structure K->L

Caption: Recommended experimental workflow for the NMR analysis of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid.

Recommended Spectrometer Parameters

The following parameters are provided as a starting point for a 400 MHz spectrometer. Adjustments may be necessary based on the specific instrument and sample concentration.

Parameter¹H Experiment¹³C ExperimentJustification
Spectrometer Frequency 400 MHz101 MHzStandard high-field instrument for good resolution.
Pulse Program zg30zgpg30Standard 30° pulse for ¹H; 30° pulse with proton decoupling for ¹³C.
Spectral Width (SW) 16 ppm (-2 to 14 ppm)240 ppm (-20 to 220 ppm)Encompasses all expected signals from aliphatic to exchangeable protons and all carbons.
Acquisition Time (AQ) ~2.0 s~1.0 sProvides adequate digital resolution.
Relaxation Delay (D1) 2.0 s5.0 sA longer delay for ¹³C ensures more accurate signal integration, especially for quaternary carbons and the C-B carbon.
Number of Scans (NS) 16 - 641024 - 4096Sufficient for good S/N on ¹H. ¹³C requires more scans due to its low natural abundance.

Advanced Data Interpretation: Confirming Assignments

While 1D spectra provide the primary chemical shift and multiplicity data, two-dimensional (2D) NMR experiments are essential for unambiguous assignment, especially in complex molecules.

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) coupling networks. For the title compound, it would show correlations between H-3 and H-4, H-4 and H-6, and between the isopropyl CH and CH₃ protons, confirming their connectivity.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to their attached carbons (¹H-¹³C one-bond correlation). It would definitively link H-3 to C-3, H-4 to C-4, H-6 to C-6, and the isopropyl protons to their respective carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds. It is invaluable for assigning quaternary carbons. For instance, the isopropyl methyl protons (¹H) would show a correlation to the C-5 aromatic carbon, confirming the attachment point of the isopropyl group.

Conclusion

This technical guide provides a robust framework for understanding and obtaining the ¹H and ¹³C NMR spectra of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid. By combining predictive analysis based on established chemical principles with a detailed, reasoned experimental protocol, researchers are equipped to perform confident structural verification. The recommended use of DMSO-d₆ as a solvent and the application of both 1D and 2D NMR techniques constitute a best-practice approach for overcoming common challenges associated with boronic acid analysis, ensuring data of the highest quality and integrity for applications in research and drug development.

References

  • Benchchem. (n.d.). Application Notes and Protocols for Identifying Oxidoboron Intermediates using NMR Spectroscopy.
  • Raines Lab. (n.d.). Boronic acid with high oxidative stability and utility in biological contexts.
  • ResearchGate. (n.d.). ¹³C NMR chemical shifts of fluorinated phenylboronic acids and benzoxaboroles.
  • The Royal Society of Chemistry. (2012). Suzuki-Miyaura Cross–Couplings of Secondary Benzylic and Allylic Boronic Esters Supplemental Information.
  • ACS Publications. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry.
  • ACS Publications. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry.
  • University of Bath's research portal. (2015). Simple Boronic Acid Based NMR Protocols for Determining the Enantiomeric Excess of Chiral Amines, Hydroxylamines and Diols.
  • Wiley-VCH. (2008). Supporting Information.
  • Reddit. (2017). Recording NMR spectra for aryl boronic acids - overcoming oligomerization.
  • ACS Publications. (2025). Leveraging ¹¹B NMR for Optimization of Boronic Acid–Diol Complexation: Insights for SERS-Based Diol Detection. Analytical Chemistry.
  • TCI Chemicals. (n.d.). ¹H-NMR for 4-(Dimethylamino)phenylboronic Acid.
  • MDPI. (2025). Complete Assignments of ¹H and ¹³C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification.
  • ACS Publications. (2022). ¹¹B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. The Journal of Organic Chemistry.
  • Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

Sources

Exploratory

A Technical Guide to the Structural Elucidation of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid via Single-Crystal X-ray Diffraction

Abstract This technical guide provides a comprehensive framework for the synthesis, crystallization, and structural analysis of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid. While the specific crystal structure of this...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for the synthesis, crystallization, and structural analysis of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid. While the specific crystal structure of this compound is not yet publicly deposited, this document serves as a complete methodological protocol for its determination and interpretation, grounded in established principles of chemical synthesis and X-ray crystallography. We detail a robust synthetic pathway, outline protocols for obtaining diffraction-quality single crystals, and provide a step-by-step workflow for data collection and structure refinement. Furthermore, based on the well-documented behavior of analogous arylboronic acids, we present an expert analysis of the expected molecular geometry, conformation, and supramolecular assembly, with a focus on the characteristic hydrogen-bonding motifs that define the crystal lattice. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize this and similar boronic acid derivatives, which are of significant interest in medicinal chemistry and materials science.[1][2][3]

Introduction: The Significance of Boronic Acids in Modern Research

Boronic acids and their derivatives have become indispensable tools in both organic synthesis and medicinal chemistry.[1] Their utility as key building blocks in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, has revolutionized the construction of complex organic molecules.[2] Beyond their synthetic versatility, the unique electronic properties of the boronic acid moiety—specifically its Lewis acidic nature and ability to form reversible covalent bonds with diols—have positioned these compounds as critical pharmacophores in drug design.[4][5]

The approval of drugs like bortezomib, a proteasome inhibitor for treating multiple myeloma, has demystified earlier concerns about toxicity and spurred immense interest in boron-containing pharmaceuticals.[2][4] The boronic acid group can form a stable complex with the N-terminal threonine hydroxyl group in the proteasome's active site, leading to potent and specific enzyme inhibition.[2]

Structural analysis is paramount to understanding and exploiting these interactions. Determining the three-dimensional atomic arrangement through single-crystal X-ray diffraction (SC-XRD) provides invaluable insights into:

  • Molecular Conformation: Understanding the intrinsic geometry and steric profile of the molecule.

  • Intermolecular Interactions: Identifying the non-covalent forces (e.g., hydrogen bonds, π-stacking) that govern crystal packing.[6][7]

  • Solid-State Properties: Correlating the crystal structure with physical properties like solubility, stability, and polymorphism, which are critical for drug development.

This guide focuses on [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid, a derivative whose structural characterization can inform the design of novel therapeutics and functional materials.

Synthesis and Crystallization

The first and most critical step in any crystallographic study is the synthesis of pure material and the subsequent growth of high-quality single crystals.

Proposed Synthesis Protocol

A plausible and efficient route to synthesize the target compound starts from the commercially available 2-bromo-4-isopropylphenol. The protocol involves protection of the hydroxyl group, followed by a lithium-halogen exchange or Grignard formation, reaction with a borate ester, and subsequent deprotection/hydrolysis.[8]

Step-by-Step Protocol:

  • Protection of Phenol:

    • To a solution of 2-bromo-4-isopropylphenol (1 eq.) in anhydrous dichloromethane (DCM), add di-tert-butyl dicarbonate (Boc₂O, 1.2 eq.) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP, 0.1 eq.).

    • Stir the reaction at room temperature for 12-18 hours, monitoring by Thin Layer Chromatography (TLC) until the starting material is consumed.

    • Wash the reaction mixture with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the Boc-protected intermediate.

    • Causality: The Boc group is chosen for its stability under the subsequent organometallic reaction conditions and its ease of removal under acidic conditions.

  • Borylation:

    • Dissolve the protected intermediate in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C under an inert nitrogen or argon atmosphere.

    • Slowly add n-butyllithium (n-BuLi, 1.1 eq.) dropwise. The lithium-halogen exchange is typically rapid at this temperature.

    • After stirring for 30 minutes, add triisopropyl borate (1.2 eq.) dropwise, maintaining the temperature at -78 °C.

    • Allow the reaction to slowly warm to room temperature and stir for an additional 4-6 hours.

    • Causality: The low temperature is critical to prevent side reactions and ensure the stability of the aryllithium intermediate. Triisopropyl borate is used as the boron source.

  • Deprotection and Workup:

    • Quench the reaction by slowly adding 2M HCl at 0 °C.

    • Stir vigorously for 1-2 hours to ensure complete hydrolysis of the borate ester and removal of the Boc protecting group.

    • Extract the product into ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

    • Purify the crude product by column chromatography or recrystallization to yield pure [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid.

Protocol for Single Crystal Growth

Obtaining diffraction-quality crystals requires careful control over saturation and nucleation. Slow evaporation is a reliable method for phenylboronic acids.

  • Solvent Selection: Screen for a solvent or solvent system in which the compound has moderate solubility. A mixture of a good solvent (e.g., ethanol, acetone) and a poor solvent (e.g., hexane, water) is often effective.

  • Preparation: Dissolve a small amount (10-20 mg) of the purified compound in a minimal amount of the chosen "good" solvent in a clean vial.

  • Induce Supersaturation: Slowly add the "poor" solvent dropwise until the solution becomes faintly turbid. Add one or two more drops of the "good" solvent to redissolve the precipitate.

  • Slow Evaporation: Cover the vial with a cap containing a few pinholes. This allows the solvent to evaporate slowly over several days to weeks.

  • Harvesting: Once well-formed, block-like crystals (ideally 0.1-0.3 mm in at least two dimensions) appear, carefully harvest them using a nylon loop.[9][10]

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

SC-XRD is the definitive method for determining the atomic arrangement within a crystal.[10] The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.

The SC-XRD Experimental Workflow

The journey from a crystal to a refined structure follows a well-defined, self-validating path.

scxrd_workflow cluster_exp Experimental Phase cluster_proc Computational Phase crystal 1. Crystal Selection & Mounting data_coll 2. Data Collection (Diffractometer) crystal->data_coll X-ray Exposure integration 3. Data Integration (Indexing & Intensity Extraction) data_coll->integration Raw Diffraction Images scaling 4. Scaling & Absorption Correction integration->scaling solve 5. Structure Solution (Phase Problem) scaling->solve refine 6. Structure Refinement solve->refine validation 7. Validation (CIF Report) refine->validation

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Step-by-Step Data Collection and Refinement Protocol
  • Crystal Mounting: Mount a suitable crystal onto a goniometer head using cryo-oil and flash-cool it in a stream of cold nitrogen gas (typically 100 K).

    • Trustworthiness: Cryo-cooling minimizes thermal motion of atoms, leading to higher resolution data and reduces radiation damage to the crystal.

  • Data Collection: Center the crystal in the X-ray beam of a diffractometer (e.g., equipped with a Mo or Cu Kα source). Collect a series of diffraction images (frames) while rotating the crystal.[11]

  • Data Integration: Index the diffraction spots to determine the unit cell parameters and crystal lattice symmetry. Integrate the intensity of each spot from all frames.

  • Scaling and Correction: Scale the integrated intensities and apply an absorption correction based on the crystal's shape and composition.

  • Structure Solution: Determine the space group and solve the "phase problem" to generate an initial electron density map. This is typically done using direct methods or Patterson functions within software suites like SHELX or Olex2.

  • Structure Refinement: Assign atoms to the electron density peaks to build a molecular model. Refine the atomic positions, and anisotropic displacement parameters against the experimental data using a full-matrix least-squares method. Hydrogen atoms are typically located in the difference Fourier map or placed in calculated positions.

  • Validation: The final model is validated using several metrics. The R1 factor (a measure of the agreement between calculated and observed structure factors) should ideally be below 5% for a well-resolved small molecule structure. The goodness-of-fit (GooF) should be close to 1.0, and the residual electron density map should be largely featureless.

Expected Crystal Structure of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid

While the definitive structure requires experimental determination, a highly educated prediction can be made based on the extensive literature of phenylboronic acid derivatives.[12][13][14]

Predicted Crystallographic Parameters

The table below presents hypothetical but realistic crystallographic data for a compound of this nature. Such compounds commonly crystallize in centrosymmetric monoclinic or orthorhombic space groups.

ParameterExpected ValueSignificance
Chemical FormulaC₉H₁₃BO₃Defines the atomic composition of the asymmetric unit.
Formula Weight180.01 g/mol Molar mass of the compound.
Crystal SystemMonoclinicDescribes the symmetry of the unit cell.
Space GroupP2₁/cA common centrosymmetric space group for organic molecules.
a, b, c (Å)a ≈ 6-10, b ≈ 15-20, c ≈ 8-12Dimensions of the unit cell.
β (°)β ≈ 95-105°The angle of the monoclinic unit cell.
Volume (ų)~1500 ųThe volume of one unit cell.
Z4Number of molecules in the unit cell.
R1 [I > 2σ(I)]< 0.05A primary indicator of the quality of the final refined model.
Goodness-of-Fit (GooF)~1.0Indicates a good fit between the model and the data.
Expected Molecular Structure and Supramolecular Assembly

The defining feature of arylboronic acid crystal structures is the formation of a robust, centrosymmetric dimer via a pair of O-H···O hydrogen bonds between the boronic acid groups of two separate molecules.[7][12][13] This creates a characteristic R²₂(8) graph set motif.

h_bond_dimer cluster_1 Molecule A cluster_2 Molecule B B1 B O11 O B1->O11 O12 O B1->O12 R1 B1->R1 B2 B H11 H O11->H11 O22 O H11->O22 O-H···O H12 H O12->H12 O21 O B2->O21 B2->O22 R2 B2->R2 H21 H O21->H21 H21->O12 O-H···O H22 H O22->H22

Caption: Expected hydrogen-bonded dimer motif in boronic acids.

We predict the following structural features:

  • Planarity: The C-B(O)₂ group will be nearly coplanar with the phenyl ring.[12]

  • Primary Dimerization: The primary and strongest interaction will be the cyclic O-H···O hydrogen-bonded dimer shown above.

  • Secondary Interactions: The intramolecular hydroxyl group at the 2-position is expected to form a hydrogen bond with one of the boronic acid oxygens. In the crystal lattice, this hydroxyl group may also participate in further intermolecular hydrogen bonding, linking the primary dimers into chains or sheets.

  • Influence of Substituents: The bulky isopropyl group at the 5-position will likely play a significant role in the overall crystal packing, influencing how the hydrogen-bonded dimers arrange themselves in three-dimensional space through steric hindrance and weak van der Waals interactions.

Implications for Research and Development

A definitive crystal structure of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid would provide critical data for:

  • Structure-Based Drug Design: The precise coordinates of the atoms can be used in computational models to design more potent and selective enzyme inhibitors.

  • Crystal Engineering: Understanding the supramolecular synthons allows for the rational design of co-crystals with active pharmaceutical ingredients (APIs) to modify their physical properties, such as solubility and bioavailability.[3]

  • Materials Science: The predictable self-assembly can be harnessed to create porous organic frameworks or other functional materials.[7]

Conclusion

This guide has outlined a complete and authoritative pathway for the determination and analysis of the crystal structure of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid. By integrating established protocols for synthesis and single-crystal X-ray diffraction with expert predictions based on foundational crystallographic principles, we provide a robust framework for researchers. The elucidation of this structure will not only contribute to the fundamental understanding of boronic acid chemistry but also empower further advancements in medicinal chemistry and materials science.

References

  • Vertex AI Search. (2026). The Crucial Role of Boronic Acids in Modern Drug Discovery.
  • Silva, A. M., et al. (n.d.).
  • Singh, S., et al. (2022). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. MDPI.
  • ResearchGate. (n.d.). Figure 1. Hydrogen-bonding motifs found in the crystal structures of....
  • Wuest, J. D., et al. (2002). Molecular Tectonics. Use of the Hydrogen Bonding of Boronic Acids To Direct Supramolecular Construction. Journal of the American Chemical Society.
  • Hall, D. G. (Ed.). (n.d.).
  • Li, Y., et al. (2019). The Chemistry of Boronic Acids in Nanomaterials for Drug Delivery. Accounts of Chemical Research.
  • Yang, W., et al. (n.d.). Boronic Acid Compounds as Potential Pharmaceutical Agents.
  • Rettig, S. J., & Trotter, J. (n.d.). Crystal and molecular structure of phenylboronic acid, C6H5B(OH)2. Canadian Journal of Chemistry.
  • Durka, K., et al. (n.d.). Crystal structure of (2-benzyloxypyrimidin-5-yl)boronic acid. PMC.
  • Campomizzi, C., et al. (n.d.).
  • Campomizzi, C., et al. (2022).
  • FZU. (n.d.). X-ray single-crystal diffraction.
  • ResearchGate. (n.d.). Application Note SC-XRD 505 Single Crystal Diffraction.
  • University of Warwick. (n.d.). Single-Crystal X-ray Diffraction for Structural Solution.
  • Guidechem. (2020). How to Synthesize 4-Hydroxyphenylboronic Acid?.
  • Google Patents. (n.d.). CN111072698A - Preparation method of hydroxyphenylboronic acid.
  • Gutta, V. S. R., et al. (2023). The Co-Crystallization of 4-Halophenylboronic Acid with Aciclovir, Caffeine, Nitrofurazone, Theophylline, and Proline in Function of Weak Interactions. MDPI.

Sources

Foundational

Solubility profile of 2-hydroxy-5-isopropylphenylboronic acid in organic solvents

An In-depth Technical Guide to the Solubility Profile of 2-Hydroxy-5-isopropylphenylboronic Acid in Organic Solvents Introduction: The Need for a Clear Solubility Profile 2-Hydroxy-5-isopropylphenylboronic acid is a subs...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Solubility Profile of 2-Hydroxy-5-isopropylphenylboronic Acid in Organic Solvents

Introduction: The Need for a Clear Solubility Profile

2-Hydroxy-5-isopropylphenylboronic acid is a substituted arylboronic acid of significant interest to researchers in medicinal chemistry and organic synthesis.[1][2][3] Its structural motifs—a boronic acid, a phenol, and an isopropyl-substituted aromatic ring—make it a versatile building block for creating complex molecules, particularly through metal-catalyzed cross-coupling reactions like the Suzuki-Miyaura reaction.[4][5] The utility of such reagents in drug discovery and materials science is well-established, with boronic acids serving as key intermediates and pharmacophores in approved therapeutics.[5][6]

However, the successful application of any chemical reagent is fundamentally dependent on its physicochemical properties, with solubility being paramount. A thorough understanding of a compound's solubility in various organic solvents is critical for every stage of development, from optimizing reaction conditions and product purification to designing effective formulation and delivery systems.[6][7]

As is common for specialized or novel boronic acids, specific quantitative solubility data for 2-hydroxy-5-isopropylphenylboronic acid is not widely available in the public domain.[7] This guide, therefore, serves two primary purposes. First, it provides a scientifically grounded, inferred solubility profile based on the compound's molecular structure and established principles of physical organic chemistry. Second, it presents a detailed, robust experimental protocol for the precise, quantitative determination of its solubility, empowering researchers to generate the specific data required for their applications.

Physicochemical Properties Governing Solubility

The solubility behavior of 2-hydroxy-5-isopropylphenylboronic acid is a direct consequence of its distinct structural features. A nuanced understanding of these features allows for a rational prediction of its interactions with different solvent classes.

  • Polar Functional Groups: The molecule possesses two highly polar functional groups: the boronic acid [-B(OH)₂] and the hydroxyl (-OH) group. Both groups are capable of acting as hydrogen bond donors and acceptors, predisposing the molecule to favorable interactions with polar protic and aprotic solvents.[8] The boronic acid moiety also functions as a Lewis acid, a characteristic that can influence its interactions in solution.[5]

  • Nonpolar Moieties: The phenyl ring and the appended isopropyl group [-CH(CH₃)₂] constitute the nonpolar, lipophilic portion of the molecule. These features contribute to solubility in solvents of lower polarity, primarily through van der Waals forces. The overall solubility is thus a delicate balance between the hydrophilic character of the polar groups and the hydrophobic nature of the hydrocarbon backbone. This duality is central to the principle of "like dissolves like."[9][10]

  • The Challenge of Boroxine Formation: A critical consideration for all boronic acids is their propensity to undergo reversible dehydration to form cyclic anhydrides known as boroxines.[11][12] This equilibrium is influenced by factors such as solvent, temperature, and the presence of water. Boroxines are significantly less polar than their corresponding boronic acids, and their formation can drastically alter the measured solubility, leading to inconsistent or misleading data.[11] Experimental protocols must be designed to control for or account for this equilibrium.

Inferred Solubility Profile in Common Organic Solvents

Based on the structural analysis and published data for analogous compounds like phenylboronic acid and its substituted derivatives, a qualitative solubility profile for 2-hydroxy-5-isopropylphenylboronic acid can be inferred.[11][13] The presence of the additional hydroxyl group compared to a simple alkylphenylboronic acid is expected to enhance solubility in polar solvents.

Solvent ClassRepresentative SolventsInferred SolubilityRationale
Polar Protic Methanol, EthanolHighThe hydroxyl and boronic acid groups can readily form strong hydrogen bonds with protic solvents, leading to effective solvation.
Polar Aprotic Acetone, Tetrahydrofuran (THF), Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO)HighStrong dipole-dipole interactions between the solvent and the polar functional groups are expected. Ethers and ketones, in particular, are known to be excellent solvents for arylboronic acids.[11][12]
Chlorinated Dichloromethane (DCM), ChloroformModerateThese solvents have a moderate polarity and can engage in dipole-dipole interactions, though they cannot accept hydrogen bonds as effectively as ethers or ketones.[13]
Aromatic TolueneLow to ModerateThe aromatic ring of the solute will have favorable π-stacking interactions with toluene, but the highly polar functional groups will limit overall solubility.
Nonpolar Aliphatic Hexane, MethylcyclohexaneVery Low / InsolubleThe large polarity mismatch between the solute's functional groups and the nonpolar solvent will result in very poor solvation. These are often used as anti-solvents for purification.[4]

Note: This table presents an inferred profile. Experimental verification is essential for all critical applications.

A Validated Protocol for Quantitative Solubility Determination

To obtain reliable and reproducible quantitative data, a standardized experimental procedure is necessary. The Equilibrium Shake-Flask Method , based on the OECD 105 Guideline, is the industry standard for determining the solubility of compounds.[7] It is a robust method that ensures the system reaches true thermodynamic equilibrium.

Experimental Workflow: Shake-Flask Method

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sep 3. Phase Separation cluster_analysis 4. Analysis & Quantification prep1 Add excess 2-hydroxy-5-isopropylphenylboronic acid to a known volume of solvent in a sealed vial. prep2 Prepare at least three replicate vials per solvent to ensure statistical validity. equil Agitate vials at a constant temperature (e.g., 25°C) for an extended period (24-72h) to ensure equilibrium is reached. prep2->equil sep1 Centrifuge vials to pellet undissolved solid. equil->sep1 sep2 Carefully withdraw supernatant and filter through a 0.22 µm chemically inert (e.g., PTFE) syringe filter. sep1->sep2 analysis2 Analyze the clear filtrate using a validated HPLC-UV method to determine concentration. sep2->analysis2 analysis1 Prepare a calibration curve using standard solutions of known concentrations. analysis1->analysis2 analysis3 Calculate solubility (e.g., in mg/mL or mol/L) by comparing the sample response to the calibration curve. analysis2->analysis3

Sources

Exploratory

Gas-Phase Dissociation Dynamics of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic Acid: A Mass Spectrometry Whitepaper

Executive Summary The structural characterization of substituted arylboronic acids is a critical analytical checkpoint in modern drug discovery and materials science. [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid—featuri...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural characterization of substituted arylboronic acids is a critical analytical checkpoint in modern drug discovery and materials science. [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid—featuring a boronic acid moiety, an ortho-hydroxyl group, and a meta-isopropyl group—presents a highly specific fragmentation topology when subjected to Collision-Induced Dissociation (CID) in mass spectrometry.

This technical guide deconstructs the mass spectrometric behavior of this molecule. By mapping the causality behind its ionization preferences and gas-phase dissociation pathways, we provide a definitive framework for researchers conducting metabolite identification, pharmacokinetic (PK) profiling, and structural validation.

Ionization Modalities: The Causality of Negative Electrospray Ionization (ESI-)

Arylboronic acids are inherently Lewis acidic. While they can be analyzed in positive ion mode (often yielding complex adducts such as [M+H−H2​O]+ ), Negative Electrospray Ionization (ESI-) is the gold standard for these compounds.

The Mechanistic Rationale: In solution, the empty p-orbital of the boron atom readily accepts electron pairs. Under slightly basic conditions (e.g., in the presence of ammonium hydroxide), the molecule easily undergoes deprotonation to form a highly stable [M−H]− anion at m/z 179.1 (for the 11B isotope). Furthermore, the presence of the ortho-hydroxyl group facilitates intramolecular hydrogen bonding, stabilizing the anionic charge distribution across the phenyl ring [1].

Artifact Warning: Boronic acids are notorious for undergoing spontaneous dehydration in the solid state and in concentrated solutions to form cyclic trimers known as boroxines[2]. To prevent in-source boroxine formation (which would appear at m/z > 480), the MS source temperature and desolvation gas flow must be strictly optimized, and sample concentrations should be kept below 10 µM.

ESI_Workflow Sample Sample Preparation <10 µM in ACN/H2O (0.1% NH4OH) ESI Negative ESI Source Deprotonation to [M-H]- Sample->ESI Q1 Quadrupole 1 Precursor Isolation (m/z 179.1) ESI->Q1 CID Collision Cell (CID) Argon Gas, CE Ramp (10-40 eV) Q1->CID TOF TOF / Q3 Analyzer Fragment Ion Detection CID->TOF

ESI-MS/MS workflow optimized for the isolation and fragmentation of arylboronic acids.

Core Fragmentation Pathways (CID)

When the [M−H]− precursor ion (m/z 179.1) is subjected to CID, the dissociation is driven by the steric and electronic proximity of its functional groups. The fragmentation is not random; it follows three distinct, thermodynamically driven pathways.

Pathway A: The Ortho-Effect Mediated Dehydration

The most dominant and lowest-energy fragmentation pathway is the loss of a neutral water molecule (-18 Da), yielding a fragment at m/z 161.1. Causality: The spatial proximity of the ortho-phenolic hydroxyl group to the boronic acid moiety allows for a facile, highly favored intramolecular condensation. This "ortho-effect" results in the expulsion of H2​O and the formation of a rigid, cyclic benzoxaborole-like anion [3]. Because this requires minimal collision energy (CE ~10-15 eV), it is often the base peak in the MS/MS spectrum.

Pathway B: Alkyl Chain Cleavage (Alkene Elimination)

The isopropyl group at the 5-position undergoes a characteristic inductive cleavage. Rather than losing a simple methyl radical (-15 Da), which is energetically less favorable for an even-electron anion, the system prefers the neutral loss of propene ( C3​H6​ , -42 Da) via a McLafferty-type rearrangement or concerted alkene elimination. This shifts the precursor m/z 179.1 to m/z 137.1.

Pathway C: Deboronation (C-B Bond Cleavage)

At higher collision energies (CE > 25 eV), the robust carbon-boron bond is cleaved. This manifests as the neutral loss of metaboric acid ( HBO2​ , -44 Da) or boric acid ( B(OH)3​ , -62 Da). The loss of HBO2​ from the parent ion yields a phenolic anion at m/z 135.1.

Fragmentation_Pathway Parent [M-H]- m/z 179.1 C9H12BO3- Dehydrated [M-H - H2O]- m/z 161.1 C9H10BO2- Parent->Dehydrated -H2O (-18 Da) Ortho-Effect (Low CE) PropeneLoss [M-H - C3H6]- m/z 137.1 C6H6BO3- Parent->PropeneLoss -C3H6 (-42 Da) Alkene Elimination Deboronation [M-H - HBO2]- m/z 135.1 C9H11O- Parent->Deboronation -HBO2 (-44 Da) C-B Cleavage (High CE) DoubleLoss [M-H - H2O - C3H6]- m/z 119.1 C6H4BO2- Dehydrated->DoubleLoss -C3H6 (-42 Da) PropeneLoss->DoubleLoss -H2O (-18 Da)

Primary CID fragmentation pathways for[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid.

Quantitative Fragment Mapping

The table below summarizes the diagnostic ions required for Multiple Reaction Monitoring (MRM) assay development. Note that boron possesses two stable isotopes: 10B (20%) and 11B (80%). The m/z values below reflect the monoisotopic 11B species.

Fragment IonExact m/z ( 11B )Neutral LossMechanism / Structural SignificanceRelative CE Requirement
[M−H]− 179.10NoneIntact deprotonated precursorN/A
[M−H−H2​O]− 161.0918 Da ( H2​O )Ortho-effect driven cyclizationLow (10-15 eV)
[M−H−C3​H6​]− 137.0642 Da ( C3​H6​ )Isopropyl group eliminationMedium (15-25 eV)
[M−H−HBO2​]− 135.1044 Da ( HBO2​ )Deboronation (C-B cleavage)High (25-35 eV)
[M−H−H2​O−C3​H6​]− 119.0560 DaSequential dehydration & alkene lossHigh (25-35 eV)

Self-Validation Check: Any fragment retaining the boron atom (e.g., m/z 161.1, 137.1, 119.1) will exhibit a characteristic isotopic shadow at [M-1] with approximately 25% of the intensity of the main peak, corresponding to the 10B isotope. Fragments lacking boron (e.g., m/z 135.1) will not show this signature.

Experimental Protocol: Self-Validating MS/MS Workflow

To ensure high-fidelity data acquisition and prevent analytical artifacts (such as thermal degradation or boroxine trimerization), execute the following self-validating protocol on an ESI-QqQ or ESI-QTOF platform.

Step 1: Sample Preparation

  • Dissolve the standard in 100% LC-MS grade Acetonitrile to create a 1 mg/mL stock.

  • Dilute the stock to a working concentration of 1 µM using a solvent system of 50:50 Acetonitrile:Water containing 0.1% Ammonium Hydroxide ( NH4​OH ). Causality: The basic modifier ensures complete deprotonation, while the high organic content prevents aqueous hydrolysis and minimizes boroxine formation.

Step 2: Source Tuning (Negative Mode)

  • Set Capillary Voltage to 2.5 kV (lower than typical 3.5 kV to prevent in-source fragmentation of the fragile C-B bond).

  • Set Desolvation Temperature to 350°C and Source Temperature to 120°C.

  • Infuse the sample at 10 µL/min. Monitor m/z 179.1 ( 11B ) and m/z 178.1 ( 10B ). Verify the 4:1 intensity ratio to confirm the presence of intact boronic acid.

Step 3: Collision Energy (CE) Ramping

  • Isolate m/z 179.1 in Q1 with a narrow isolation window (0.7 Da) to exclude the 10B isotope.

  • Perform a CE ramp in the collision cell (Argon gas) from 5 eV to 45 eV in 5 eV increments.

  • Validation Check: At 10 eV, m/z 161.1 should be the base peak. At 30 eV, m/z 119.1 and 135.1 should dominate. If m/z 161.1 is present at 0 eV, lower the declustering potential/cone voltage, as in-source dehydration is occurring.

Diagnostic Value in Drug Development

Understanding the specific fragmentation of[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid is paramount for pharmacokineticists. Boronic acids are increasingly utilized as covalent "warheads" in targeted therapies (e.g., proteasome inhibitors).

When designing bioanalytical assays (LC-MS/MS) for molecules containing this substructure, relying on the [M−H]−→[M−H−H2​O]− transition (m/z 179 161) provides the highest sensitivity due to the low energy barrier of the ortho-effect. However, for absolute structural specificity in complex biological matrices (where isobaric interference is common), utilizing the sequential loss transition (m/z 179 119) is recommended to ensure high-confidence metabolite identification.

References

  • Arylboronic Acid Chemistry under Electrospray Conditions ResearchG
  • Dehydration of phenylboronic acid with the formation of boroxine ResearchG
  • Accelerated click reactions using boronic acids for heterocyclic synthesis in microdroplets N

Protocols & Analytical Methods

Method

Application Note: A Comprehensive Guide to the Suzuki-Miyaura Cross-Coupling Protocol Utilizing [2-Hydroxy-5-(propan-2-yl)phenyl]boronic Acid

For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Importance of Substituted Biaryls and the Power of the Suzuki-Miyaura Reaction The construction of carbon-carbon (C-C) bonds i...

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Author: BenchChem Technical Support Team. Date: April 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Substituted Biaryls and the Power of the Suzuki-Miyaura Reaction

The construction of carbon-carbon (C-C) bonds is a fundamental pursuit in organic synthesis, with biaryl moieties forming the structural core of numerous pharmaceuticals, agrochemicals, and advanced materials. The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, offering a powerful and versatile method for the formation of these crucial C-C bonds.[1][2] This palladium-catalyzed reaction between an organoboron compound and an organohalide provides a highly efficient route to complex molecules, often under mild conditions and with excellent functional group tolerance.[3][4]

This application note provides an in-depth guide to the practical application of the Suzuki-Miyaura cross-coupling, with a specific focus on the use of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid. This particular boronic acid is of significant interest due to the presence of both a hydroxyl and a sterically demanding isopropyl group, which can present unique challenges and opportunities in synthesis design. We will delve into the mechanistic underpinnings of the reaction, provide detailed experimental protocols, and offer insights into overcoming common hurdles associated with sterically hindered and electronically rich substrates.

The Catalytic Cycle: A Mechanistic Deep Dive

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimization. The generally accepted catalytic cycle for the Suzuki-Miyaura coupling involves three key steps centered around a palladium catalyst.[1][5]

  • Oxidative Addition: The cycle commences with the oxidative addition of an organohalide (Ar-X) to a low-valent palladium(0) complex, forming a palladium(II) intermediate.[1][5][6] The reactivity of the organohalide typically follows the trend I > Br > OTf >> Cl.[4]

  • Transmetalation: This is often the rate-determining step and involves the transfer of the organic group from the boron atom to the palladium(II) center.[7] Crucially, the boronic acid must be activated by a base to form a more nucleophilic boronate species, which facilitates this transfer.[7][8][9][10][11]

  • Reductive Elimination: The final step involves the reductive elimination of the coupled product (Ar-Ar'), regenerating the palladium(0) catalyst, which can then re-enter the catalytic cycle.[1][5]

Suzuki_Miyaura_Cycle cluster_0 Catalytic Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Pd(0)L2->Ar-Pd(II)-X(L2) Oxidative Addition Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-X(L2)->Ar-Pd(II)-Ar'(L2) Transmetalation Ar-Pd(II)-Ar'(L2)->Pd(0)L2 Reductive Elimination Ar-X Ar-X Ar'-B(OH)2 Ar'-B(OH)2 Ar-Ar' Ar-Ar' Base Base

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Critical Role of the Base

The choice of base is not a trivial matter; it plays a multifaceted role in the catalytic cycle.[7][8] Its primary function is to activate the boronic acid, forming a more nucleophilic "ate" complex (Ar-B(OH)3⁻), which is significantly more reactive in the transmetalation step.[7][8][10] The strength and nature of the base can profoundly impact reaction rates, yields, and functional group compatibility.[7] For substrates like [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid, where the hydroxyl group can interact with the base, careful selection is essential to avoid unwanted side reactions.

Experimental Protocol: Suzuki-Miyaura Coupling of 4-Bromoanisole with [2-Hydroxy-5-(propan-2-yl)phenyl]boronic Acid

This protocol provides a general starting point for the coupling of an aryl bromide with [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid. Optimization of catalyst, ligand, base, and solvent may be necessary for different substrates.

Materials and Reagents
ReagentM.W. ( g/mol )Amount (mmol)Equiv.
4-Bromoanisole187.041.01.0
[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid180.031.21.2
Pd(OAc)₂ (Palladium(II) acetate)224.500.020.02
SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)410.510.040.04
K₃PO₄ (Potassium phosphate)212.272.02.0
1,4-Dioxane (anhydrous)88.115 mL-
Water (degassed)18.020.5 mL-
Step-by-Step Procedure
  • Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-bromoanisole (187 mg, 1.0 mmol), [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (216 mg, 1.2 mmol), and potassium phosphate (425 mg, 2.0 mmol).

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

  • Catalyst and Ligand Addition: Under a positive pressure of the inert gas, add palladium(II) acetate (4.5 mg, 0.02 mmol) and SPhos (16.4 mg, 0.04 mmol).

  • Solvent Addition: Add anhydrous, degassed 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.

  • Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Caption: General experimental workflow for the Suzuki-Miyaura cross-coupling.

Challenges and Considerations with Substituted Boronic Acids

The use of sterically hindered or electronically complex boronic acids like [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid can introduce specific challenges.

  • Steric Hindrance: The bulky isopropyl group and the ortho-hydroxyl group can impede the approach of the palladium complex, potentially slowing down the transmetalation step. To overcome this, the use of bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos is often beneficial.[3][12] These ligands promote the formation of a coordinatively unsaturated and highly reactive palladium(0) species.[12]

  • Protodeboronation: Boronic acids, particularly those with electron-donating groups, can be susceptible to protodeboronation, a side reaction where the C-B bond is cleaved by a proton source.[13] Using anhydrous solvents and carefully controlling the amount of water can mitigate this issue. In some cases, converting the boronic acid to a more stable boronate ester (e.g., a pinacol ester) can be an effective strategy.[1]

  • Homocoupling: The formation of biaryl products derived from the coupling of two boronic acid molecules is a potential side reaction, often promoted by the presence of oxygen.[1] Thoroughly degassing the solvents and maintaining an inert atmosphere throughout the reaction are crucial to minimize this pathway.

Troubleshooting Guide

IssuePotential CauseSuggested Solution
Low or No Conversion Inactive catalyst, insufficient base, low reaction temperature.Use a fresh catalyst, consider a stronger base (e.g., Cs₂CO₃), increase the reaction temperature.
Protodeboronation Presence of excess water or protic solvents.Use anhydrous solvents, minimize water content, or protect the boronic acid as a boronate ester.[1]
Homocoupling Presence of oxygen in the reaction mixture.Thoroughly degas all solvents and reagents, and maintain a strict inert atmosphere.[1]
Decomposition of Starting Material Reaction temperature is too high, or the reaction time is too long.Reduce the reaction temperature, monitor the reaction closely, and stop it once the starting material is consumed.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl compounds. While the use of substituted boronic acids like [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid can present challenges, a systematic approach to optimization based on a solid mechanistic understanding can lead to successful outcomes. Careful selection of the catalyst, ligand, base, and reaction conditions is paramount to achieving high yields and purity. This application note serves as a comprehensive guide for researchers to effectively utilize this powerful synthetic methodology in their drug discovery and development endeavors.

References

  • Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
  • Suzuki-Miyaura Coupling - Chemistry LibreTexts.
  • Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction | Journal of the American Chemical Society.
  • A Comparative Guide to Bases in Suzuki-Miyaura Coupling Reactions - Benchchem.
  • Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC.
  • Suzuki Cross-Coupling Reactions Mechanisms - Mettler Toledo.
  • Suzuki Coupling - Organic Chemistry Portal.
  • Technical Support Center: Suzuki Coupling with Sterically Hindered Substrates - Benchchem.
  • Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions | Organometallics - ACS Publications.
  • A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC.
  • Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates | Organic Letters - ACS Publications.
  • Suzuki-Miyaura Cross-Coupling Reaction | TCI AMERICA.
  • Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments.
  • The catalytic mechanism of the Suzuki-Miyaura reaction - ChemRxiv.
  • Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed.
  • Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives - Organic & Biomolecular Chemistry (RSC Publishing).
  • Suzuki-Miyaura Coupling - Organic Synthesis.
  • Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin - Rose-Hulman.
  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
  • Suzuki-Miyaura Cross Coupling Reaction - TCI Chemicals.
  • Designing Functional and Responsive Molecules with Boronic Acids - PMC.
  • Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC.
  • Phenylboronic acid:Synthesis,reactions - ChemicalBook.
  • Synthesis and Application of Boronic Acid Derivatives - VTechWorks.
  • Phenylboronic acid – preparation and application - Georganics.

Sources

Application

Application Notes &amp; Protocols: Preparation and Use of a Fluorescent Carbohydrate Sensor Based on 2-Hydroxy-5-isopropylphenylboronic Acid

Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the design, preparation, and application of a fluorescent sensor for carbohydrate detecti...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the design, preparation, and application of a fluorescent sensor for carbohydrate detection. We focus specifically on a sensor platform incorporating 2-hydroxy-5-isopropylphenylboronic acid. This guide elucidates the fundamental sensing mechanisms, provides detailed, step-by-step protocols for synthesis and analytical application, and discusses the broader implications for biomedical research and drug discovery. The protocols are designed to be self-validating, with explanations for critical experimental choices to ensure robust and reproducible results.

Introduction: The Critical Role of Carbohydrate Sensing

Saccharides are fundamental to a vast array of biological processes, from serving as the primary source of metabolic energy to mediating complex cell-recognition events.[1] Consequently, the ability to accurately detect and quantify carbohydrates is of paramount importance in diagnostics, biomedical research, and pharmaceutical development.[2] While enzymatic sensors are common, they can be limited by operational stability. Small-molecule chemosensors, particularly those based on boronic acids, offer a robust and versatile alternative.[3][4]

Boronic acids reversibly bind with molecules containing 1,2- or 1,3-diol functionalities—a structural motif ubiquitous in saccharides.[5] This interaction forms the basis of their utility as recognition elements in sensors. By chemically linking a phenylboronic acid moiety to a fluorophore, this binding event can be translated into a measurable change in fluorescence, creating a powerful analytical tool.[6]

This guide focuses on a sensor construct utilizing 2-hydroxy-5-isopropylphenylboronic acid . The strategic placement of substituents on the phenyl ring is critical for tuning the sensor's properties:

  • Ortho-Hydroxy Group: This group can form an intramolecular hydrogen bond, influencing the Lewis acidity and pKa of the boron center, which is crucial for binding at physiological pH.

  • Para-Isopropyl Group: This lipophilic group can enhance solubility in certain media and may influence non-covalent interactions with the target carbohydrate.

The Underpinning Science: Mechanism of Boronic Acid-Based Sensing

The core of the sensing mechanism is the reversible covalent interaction between the boronic acid and the diol groups of a carbohydrate to form a five- or six-membered cyclic boronate ester.[3][5] This reaction involves a change in the hybridization of the boron atom from a neutral, trigonal planar (sp²) state to an anionic, tetrahedral (sp³) state.[7][8] This structural and electronic perturbation is the key to signal transduction.

Several photophysical mechanisms can translate this binding event into a fluorescent signal:

  • Photoinduced Electron Transfer (PET): In many sensor designs, a tertiary amine is placed in proximity to the fluorophore. In the unbound state, the lone pair of electrons on the nitrogen can quench the fluorescence of the excited fluorophore through PET. Upon carbohydrate binding, the formation of the N-B coordinative bond is strengthened, which reduces the availability of the lone pair, thus inhibiting PET and "turning on" fluorescence.[5][9]

  • Intramolecular Charge Transfer (ICT): In this mechanism, the boronic acid group is directly conjugated with the fluorophore. The neutral -B(OH)₂ group acts as an electron-withdrawing group. Upon binding a diol, it converts to the anionic boronate ester, which is electron-donating. This dramatic shift in electronic properties alters the charge transfer character of the fluorophore, leading to a change in fluorescence intensity and/or a shift in the emission wavelength.[10]

  • "Loose-Bolt" Internal Conversion: A more recent model proposes that the B-O-H bonds of the free boronic acid can act as a vibrational energy sink, quenching fluorescence through internal conversion. Formation of the more rigid boronate ester with a carbohydrate removes this pathway, restoring fluorescence emission.[6]

Caption: Boronic acid sensor equilibrium with a diol-containing carbohydrate.

Synthesis of the Fluorescent Sensor Probe

The preparation of the final sensor is a two-stage process: (1) Synthesis of the functionalized boronic acid recognition element, and (2) Coupling of this element to a suitable fluorophore.

Protocol 1: Synthesis of 2-Hydroxy-5-isopropylphenylboronic Acid

This protocol is adapted from general methods for preparing hydroxyphenylboronic acids from bromophenol precursors.[11] It involves protection of the hydroxyl group, lithium-halogen exchange followed by borylation, and deprotection.

Materials:

  • 2-Bromo-4-isopropylphenol

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Anhydrous Tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi, 2.5 M in hexanes)

  • Triisopropyl borate

  • Hydrochloric acid (HCl, 2 M)

  • Ethyl acetate, Hexane, Saturated NaCl solution (brine)

  • Magnesium sulfate (MgSO₄)

Procedure:

  • Protection: Dissolve 2-bromo-4-isopropylphenol (1.0 eq) in anhydrous THF. Add Boc₂O (1.1 eq) and a catalytic amount of a suitable base (e.g., DMAP). Stir at room temperature for 4-6 hours until TLC analysis indicates complete consumption of the starting material.

  • Work-up (Protection): Quench the reaction with water. Extract the product into ethyl acetate. Wash the organic layer sequentially with water and brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the Boc-protected intermediate.

  • Borylation: Dissolve the protected intermediate (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (N₂ or Ar). Cool the solution to -78 °C in a dry ice/acetone bath.

  • Add n-BuLi (1.1 eq) dropwise, maintaining the temperature at -78 °C. Stir for 30 minutes.

  • Add triisopropyl borate (1.2 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

  • Hydrolysis & Deprotection: Cool the mixture to 0 °C and slowly add 2 M HCl. Stir vigorously for 2-4 hours. This step hydrolyzes the borate ester and removes the Boc protecting group.

  • Work-up (Final Product): Extract the product into ethyl acetate. Wash the organic layer with water and brine. Dry over anhydrous MgSO₄, filter, and concentrate.

  • Purification: Purify the crude product by silica gel column chromatography to obtain 2-hydroxy-5-isopropylphenylboronic acid as a solid.

Protocol 2: Coupling to a Fluorophore (Example: Dansyl Chloride)

This protocol describes the coupling of the synthesized boronic acid to a fluorophore containing a reactive group. Here, we use dansyl chloride, which reacts with the phenolic hydroxyl group.

Materials:

  • 2-Hydroxy-5-isopropylphenylboronic acid

  • Dansyl chloride

  • Anhydrous acetonitrile

  • Potassium carbonate (K₂CO₃)

Procedure:

  • In a round-bottom flask, dissolve 2-hydroxy-5-isopropylphenylboronic acid (1.0 eq) and K₂CO₃ (2.0 eq) in anhydrous acetonitrile.

  • Add a solution of dansyl chloride (1.05 eq) in acetonitrile dropwise.

  • Stir the reaction mixture at 50 °C for 12-18 hours under an inert atmosphere.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the final fluorescent sensor.

Sources

Technical Notes & Optimization

Troubleshooting

How to prevent protodeborylation of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid

Technical Support Center: [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid A Guide to Preventing Protodeborylation Welcome to the technical support center for researchers, scientists, and drug development professionals. Thi...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid

A Guide to Preventing Protodeborylation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and FAQs to address the common challenge of protodeborylation when working with [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid.

Section 1: Understanding the Challenge: Protodeborylation

Protodeborylation is a chemical reaction that results in the cleavage of a carbon-boron bond, replacing it with a carbon-hydrogen bond.[1][2] This process is a significant undesired side reaction, particularly in metal-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, as it consumes the boronic acid starting material and reduces the yield of the desired product.[1][2]

The susceptibility of a boronic acid to protodeborylation is influenced by several factors, including the electronic properties of the organic substituent, pH, temperature, and the presence of water.[1][2] For [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid, the ortho-hydroxyl group plays a critical role. While this group can be advantageous in directing some reactions, it can also accelerate protodeborylation under certain conditions, particularly in neutral, aqueous media.[3][4]

Mechanistically, protodeborylation can proceed through both acid- and base-catalyzed pathways.[1] Under basic conditions, common in Suzuki couplings, the boronic acid forms a more reactive boronate anion ([ArB(OH)₃]⁻), which is more prone to cleavage.[5][6]

Protodeborylation_Mechanism cluster_0 Protodeborylation Pathway cluster_1 Influencing Factors Ar_BOH2 [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (Ar-B(OH)₂) Ar_H 4-(Propan-2-yl)phenol (Ar-H) (Undesired Byproduct) Ar_BOH2->Ar_H + H₂O (cleavage of C-B bond) BOH3 Boric Acid (B(OH)₃) Base Base (e.g., K₂CO₃, OH⁻) Base->Ar_BOH2 promotes Acid Acid (H⁺) Acid->Ar_BOH2 can promote Temp High Temperature Temp->Ar_BOH2 accelerates Water Water Water->Ar_BOH2 participates

Caption: General mechanism of protodeborylation and key contributing factors.

Section 2: Troubleshooting Guide: Preventing Protodeborylation

This section is designed to provide direct answers to common issues encountered during experiments.

Q1: My reaction yield is low, and I've identified 4-(propan-2-yl)phenol as a major byproduct. What's causing this?

This is a classic sign of protodeborylation. The boronic acid is being consumed by this side reaction instead of participating in your desired transformation. The presence of the ortho-hydroxyl group on your specific boronic acid can make it particularly susceptible to this process, especially under thermal conditions in solvents like DMSO with residual water.[3][4]

Q2: How does the choice of base impact the stability of my boronic acid?

The base is a critical factor. Strong bases promote the formation of the tetracoordinate boronate species ([ArB(OH)₃]⁻), which is more reactive and can accelerate protodeborylation.[5][6]

  • Recommendation: If you are observing significant protodeborylation, consider switching to a milder base. For instance, moving from a strong base like NaOH or Ba(OH)₂ to a weaker one like K₂CO₃ or K₃PO₄ can often mitigate the issue.[6] The goal is to find a base strong enough to facilitate the catalytic cycle of your primary reaction (e.g., Suzuki coupling) but not so strong that it excessively promotes the undesired protodeborylation.

Q3: Can I prevent protodeborylation by adjusting the reaction temperature or time?

Yes, both temperature and reaction time are crucial parameters.

  • Temperature: Higher temperatures generally accelerate all reactions, including protodeborylation.[2] If your desired reaction proceeds at a reasonable rate at a lower temperature, reducing the heat can significantly suppress the formation of the protodeborylated byproduct.

  • Reaction Time: The longer your boronic acid is exposed to destabilizing conditions, the more protodeborylation will occur. Aim for the shortest reaction time necessary for the completion of your primary reaction. This can be achieved by using a more efficient catalyst system that allows for faster turnover.[1]

Q4: My reaction requires an aqueous solvent system. How can I minimize protodeborylation in the presence of water?

While water is often necessary for Suzuki-Miyaura couplings to dissolve the inorganic base and facilitate transmetalation, it is also a proton source for protodeborylation.[1][7]

  • Recommendation: Use the minimum amount of water necessary for your reaction to proceed. Employing anhydrous organic solvents that have been properly degassed can also be beneficial.[2][7]

Q5: Are there more stable alternatives to using the free boronic acid?

Absolutely. Converting the boronic acid to a boronate ester is a highly effective strategy to prevent premature protodeborylation.[5] These derivatives act as "slow-release" sources of the boronic acid under the reaction conditions, keeping the concentration of the more sensitive free boronic acid low at any given time.[1][5]

  • Pinacol Esters: These are the most common and are generally more stable than the corresponding boronic acids.[7]

  • MIDA Boronates: These offer even greater stability and are particularly useful in iterative cross-coupling strategies.[1][5]

  • Potassium Trifluoroborate Salts (ArBF₃K): These salts are also highly stable and can be used as effective substitutes for boronic acids.[5]

  • Naphthalene-1,8-diaminato (dan)-substituted organoboron reagents : These have shown exceptional resistance to protodeborylation.[8][9]

The relative stability of these derivatives makes them excellent choices for challenging coupling reactions where the corresponding boronic acid is prone to decomposition.

Derivative TypeGeneral StabilityKey Advantage
Boronic Acid Variable, often lowCommercially available
Pinacol Ester GoodEasy to prepare and handle[7]
MIDA Boronate ExcellentHigh stability, suitable for iterative synthesis[1]
Trifluoroborate Salt ExcellentCrystalline, air-stable solids[5]
Naphthalene-1,8-diaminato (dan) borane ExceptionalHighly resistant to protodeborylation[8][9]

Section 3: Experimental Protocols

Protocol 1: Conversion of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid to its Pinacol Ester

This protocol provides a general method for protecting the boronic acid as a more stable pinacol ester, which can then be used in subsequent reactions.

Materials:

  • [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid

  • Pinacol

  • Anhydrous toluene or THF

  • Dean-Stark apparatus or molecular sieves

  • Magnetic stirrer and heating mantle

  • Rotary evaporator

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (1.0 eq) and pinacol (1.1 eq).

  • Add a sufficient volume of anhydrous toluene to dissolve the reagents upon heating.

  • Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

  • Monitor the reaction by TLC or LC-MS until all the starting boronic acid has been consumed.

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude pinacol ester can often be used directly in the next step without further purification. If necessary, it can be purified by column chromatography on silica gel.

Pinacol_Ester_Formation_Workflow Start Start: Combine Boronic Acid and Pinacol in Toluene Reflux Heat to Reflux with Dean-Stark Apparatus Start->Reflux Monitor Monitor Reaction Progress (TLC/LC-MS) Reflux->Monitor Cool Cool to Room Temperature Monitor->Cool Reaction Complete Evaporate Remove Solvent (Rotary Evaporator) Cool->Evaporate Product Crude Pinacol Ester Product Evaporate->Product Use Use Directly or Purify Product->Use

Caption: Workflow for the synthesis of the pinacol ester derivative.

Section 4: Frequently Asked Questions (FAQs)

Q: Should I protect the ortho-hydroxyl group?

A: Protecting the phenolic hydroxyl group (e.g., as a methyl or benzyl ether) can prevent protodeborylation.[3] However, this adds extra steps to your synthetic route (protection and deprotection). It is often more efficient to first try converting the boronic acid to a more stable ester derivative like the pinacol ester.

Q: Can the choice of palladium catalyst and ligand influence protodeborylation?

A: Yes. A highly efficient catalyst system that promotes rapid Suzuki coupling can outcompete the slower protodeborylation side reaction.[1] Conversely, some bulky phosphine ligands have been reported to promote palladium-catalyzed protodeborylation.[2] If you suspect your catalyst system is inefficient, consider screening other catalysts and ligands to find a more active combination for your specific substrates.

Q: I am performing a reaction that does not involve a palladium catalyst. Can protodeborylation still occur?

A: Yes, protodeborylation is not exclusive to palladium-catalyzed reactions. It can be promoted by acidic or basic conditions, and even thermally in some cases, without the presence of a metal catalyst.[3][4][10] For instance, heating ortho- and para-phenol boronic acids in wet DMSO can lead to protodeborylation.[3][4][10]

Q: How can I definitively confirm and quantify the extent of protodeborylation?

A: The most reliable methods are:

  • NMR Spectroscopy: By integrating the signals corresponding to your desired product and the protodeborylated byproduct (4-(propan-2-yl)phenol) in the crude ¹H NMR spectrum, you can determine their relative ratio.

  • LC-MS or GC-MS: These techniques can be used to separate and identify the components of your crude reaction mixture. By comparing with an authentic sample of 4-(propan-2-yl)phenol, you can confirm its presence. Quantitative analysis is also possible with appropriate calibration.

Section 5: References

  • Protodeboronation - Wikipedia. (n.d.). Retrieved from vertexaisearch.cloud.google.com

  • Cox, P. A., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society.

  • Lozada, L. A., et al. (2014). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. The Journal of Organic Chemistry, 79(11), 5159-5165.

  • Lee, D., & Cheon, C.-H. (2013). Protodeboronation of ortho- and para-Phenol Boronic Acids and Application to ortho and meta Functionalization of Phenols Using Boronic Acids as Blocking and Directing Groups. The Journal of Organic Chemistry, 78(23), 12154-12160.

  • Butters, M., et al. (2015). Arylboronic Acids. Drug Regulatory Affairs International.

  • Zhang, G., et al. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Advances, 7(59), 37535-37539.

  • Zhang, G., et al. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. Royal Society of Chemistry.

  • Technical Support Center: Managing Protodeborylation in Suzuki Reactions. (2026). BenchChem.

  • Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.

  • Lloyd-Jones, G. C. (2018). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 51(10), 2584-2596.

  • Hosoya, T., et al. (2023). A Solution to protodeborylation problem: weak base-promoted direct cross-coupling of naphthalene-1,8-diaminato. ChemRxiv.

  • Liu, Y., et al. (2022). Water-stable boroxine structure with dynamic covalent bonds. Nature Communications, 13(1), 5899.

  • Budiman, A. W., et al. (2025). Catalytic efficiency of Cu-MOFs: HKUST-1 and CuBDC for the protodeboronation of aryl boronic acids. RSC Advances.

  • Lee, D., & Cheon, C.-H. (2013). Protodeboronation of ortho- and para-phenol boronic acids and application to ortho and meta functionalization of phenols using boronic acids as blocking and directing groups. PubMed.

  • Hosoya, T., et al. (2023). A Solution to protodeborylation problem: weak base-promoted direct cross-coupling of naphthalene-1,8-diaminato-substituted arylboron compounds. ChemRxiv.

Sources

Optimization

Technical Support Center: Optimizing Catalyst Loading for 2-Hydroxy-5-isopropylphenylboronic Acid Suzuki Coupling

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 2-hydroxy-5-isopropylphenylboronic acid. This guide is designed for researchers, scientis...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 2-hydroxy-5-isopropylphenylboronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific transformation. Our goal is to move beyond simple procedural lists and explain the causality behind experimental choices, empowering you to troubleshoot and refine your synthetic strategies effectively.

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, valued for its versatility in forming carbon-carbon bonds.[1][2] However, substrates like 2-hydroxy-5-isopropylphenylboronic acid present unique challenges due to the presence of the ortho-hydroxyl group. This functionality can interact with the palladium catalyst and influence the reaction mechanism, making careful optimization of catalyst loading and reaction conditions paramount for achieving high yields and purity.

This document provides a structured approach to troubleshooting common issues and answers frequently asked questions, supported by detailed experimental protocols and data interpretation.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing logical steps to diagnose and resolve common issues.

Q1: My reaction shows low or no conversion to the desired product. Where should I start troubleshooting?

A1: Low or no conversion is a common issue that can stem from several sources. A systematic approach is crucial for an accurate diagnosis.

Initial Checks:

  • Reagent Quality: Verify the purity and stability of your 2-hydroxy-5-isopropylphenylboronic acid. Boronic acids, especially those with electron-donating groups, can be susceptible to protodeboronation or oxidative degradation.[3] Consider using a freshly opened bottle or purifying the existing stock.

  • Inert Atmosphere: The palladium(0) species in the catalytic cycle is highly sensitive to oxygen.[4] Inadequate degassing of solvents and the reaction vessel is a frequent cause of catalyst deactivation and low yield. Ensure your degassing procedure (e.g., three freeze-pump-thaw cycles or sparging with an inert gas like argon or nitrogen for 20-30 minutes) is rigorously performed.

  • Solvent and Base Purity: Ensure solvents are anhydrous, as water can promote protodeboronation.[5] The base should be of high purity and finely ground to ensure good solubility and reactivity.[6]

Systematic Troubleshooting Workflow:

Below is a workflow to guide your investigation into the root cause of low conversion.

G cluster_steps Troubleshooting Steps start Low / No Conversion reagent_check Verify Reagent Quality (Boronic Acid, Halide, Base) start->reagent_check atmosphere_check Confirm Rigorous Inert Atmosphere reagent_check->atmosphere_check Reagents OK catalyst_check Evaluate Catalyst System (Precatalyst & Ligand) atmosphere_check->catalyst_check Atmosphere OK base_solvent Screen Base & Solvent Combinations catalyst_check->base_solvent No Improvement success Improved Yield catalyst_check->success Yield Improves temp_check Increase Reaction Temperature base_solvent->temp_check No Improvement base_solvent->success Yield Improves temp_check->success Yield Improves failure Still Low Yield (Consult Further) temp_check->failure No Improvement

Caption: Troubleshooting workflow for low conversion.

Advanced Solutions:

  • Catalyst/Ligand System: The choice of ligand is critical. For sterically hindered or electron-rich substrates, standard ligands like triphenylphosphine (PPh₃) may be insufficient. Switch to a more electron-rich and bulky biarylphosphine ligand such as SPhos or XPhos, which are known to accelerate both oxidative addition and reductive elimination.[5][7]

  • Base Selection: The ortho-hydroxy group can be deprotonated by the base. A moderately strong base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) is often a good starting point.[5] Very strong bases might lead to unwanted side reactions. The base's primary role is to activate the boronic acid by forming a more nucleophilic boronate species.[8][9][10]

  • Temperature: If the reaction is sluggish at lower temperatures (e.g., 80 °C), a modest increase to 100-110 °C (depending on the solvent's boiling point) can significantly improve the reaction rate.

Q2: I'm observing significant formation of a homocoupled dimer of my boronic acid. How can I prevent this?

A2: Homocoupling of the boronic acid is a common side reaction that consumes your starting material and complicates purification.[4] It is primarily caused by two factors: the presence of oxygen and the use of a Pd(II) precatalyst.

Preventative Measures:

  • Rigorous Degassing: Oxygen can facilitate the oxidative coupling of two boronic acid molecules.[4] Re-evaluate and improve your degassing protocol.

  • Use a Pd(0) Source: Pd(II) precatalysts like Pd(OAc)₂ are reduced in situ to the active Pd(0) species. This reduction can sometimes be mediated by the boronic acid, leading to its homocoupling.[1][4] Starting directly with a Pd(0) source, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can significantly reduce this side reaction.

  • Control Stoichiometry: Using a slight excess (1.1-1.2 equivalents) of the boronic acid is standard, but a large excess can increase the statistical likelihood of homocoupling.

  • Slow Addition: In difficult cases, adding the boronic acid solution slowly via a syringe pump can maintain its low concentration in the reaction mixture, favoring the desired cross-coupling pathway over homocoupling.[11]

Q3: My product is contaminated with a byproduct where the boronic acid group has been replaced by a hydrogen (protodeboronation). What is the cause and solution?

A3: Protodeboronation is the cleavage of the C-B bond, which is often promoted by the presence of water or other proton sources, especially at elevated temperatures.[4][12]

Solutions:

  • Use Anhydrous Solvents: Ensure that your solvents are thoroughly dried before use. While some Suzuki protocols benefit from a small amount of water (especially with phosphate bases), excessive water can be detrimental.[5]

  • Convert to a Boronate Ester: Boronic acids are generally less stable than their corresponding esters.[3] Consider converting the 2-hydroxy-5-isopropylphenylboronic acid to a more stable derivative, such as a pinacol ester (Bpin).[5] These esters act as a "slow-release" source of the boronic acid under the basic reaction conditions, keeping the instantaneous concentration of the more sensitive free boronic acid low.[13][14]

  • Moderate Temperature and Reaction Time: Avoid unnecessarily high temperatures or prolonged reaction times, as these conditions can exacerbate protodeboronation. Monitor the reaction closely and stop it once the starting material is consumed.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for this reaction, and how low can I realistically go?

A1: For initial screening and development, a palladium catalyst loading of 1-2 mol% is a robust starting point.[15] Once the reaction is optimized, the loading can often be significantly reduced. For process development and scale-up, loadings in the range of 0.1 mol% to as low as 0.0025 mol% have been reported for efficient Suzuki-Miyaura couplings, though this is highly substrate-dependent.[16]

The goal of optimization is to find the lowest possible catalyst loading that maintains a high yield and an acceptable reaction time, thereby maximizing the Turnover Number (TON) and Turnover Frequency (TOF). This reduces cost and minimizes the amount of residual palladium in the final product, which is a critical concern in pharmaceutical manufacturing.[11]

Q2: How does the ortho-hydroxy group on the boronic acid affect the reaction?

A2: The ortho-hydroxy group introduces several complexities:

  • Chelation: The hydroxyl group can chelate to the palladium center, potentially altering the catalyst's reactivity and stability. This can sometimes be beneficial by stabilizing a key intermediate, but it can also inhibit certain steps of the catalytic cycle.

  • Acidity: The phenolic proton is acidic and will be deprotonated by the base. This changes the electronic nature of the aryl ring and can affect its reactivity in the transmetalation step.

  • Steric Hindrance: The ortho-substituent adds steric bulk, which can slow down the key steps of the catalytic cycle, particularly the reductive elimination step that forms the final product.[17] This often necessitates the use of bulkier phosphine ligands to promote this final step.[1]

Q3: Which analytical techniques are best for monitoring the reaction progress?

A3: Several techniques can be used to monitor the reaction. The choice depends on the available equipment and the specific needs of the experiment.

  • Thin-Layer Chromatography (TLC): A simple, fast, and cost-effective method to qualitatively track the disappearance of starting materials and the appearance of the product.[18]

  • Gas Chromatography (GC) / Liquid Chromatography (LC-MS): These methods provide quantitative data on the conversion of starting materials and the formation of products and byproducts. They are ideal for generating accurate reaction profiles for optimization studies.[[“]][20]

  • NMR Spectroscopy: Taking aliquots from the reaction mixture for ¹H NMR analysis can provide a very clear and quantitative picture of the reaction progress.[21]

Real-time monitoring techniques are also becoming more accessible and provide high-density data for detailed mechanistic understanding.[22]

Experimental Protocol: Catalyst Loading Optimization

This protocol outlines a parallel screening experiment to determine the optimal catalyst loading for the coupling of 2-hydroxy-5-isopropylphenylboronic acid with a generic aryl bromide (e.g., 4-bromoanisole).

Materials:

  • Aryl Bromide (e.g., 4-bromoanisole)

  • 2-Hydroxy-5-isopropylphenylboronic acid

  • Palladium Precatalyst (e.g., Pd₂(dba)₃)

  • Ligand (e.g., SPhos)[7]

  • Base (e.g., K₃PO₄, finely ground)

  • Anhydrous, degassed solvent (e.g., Dioxane/H₂O 10:1)

  • Internal standard for GC/LC analysis (e.g., dodecane)

  • Reaction vials with stir bars

Procedure:

  • Stock Solution Preparation:

    • Prepare a stock solution containing the aryl bromide (1.0 eq), 2-hydroxy-5-isopropylphenylboronic acid (1.2 eq), and the internal standard in the chosen solvent. This ensures consistent stoichiometry across all reactions.

  • Reaction Setup (in a glovebox or under inert gas flow):

    • To a series of labeled reaction vials, add the base (K₃PO₄, 2.0 eq).

    • Add the required amounts of Pd₂(dba)₃ and SPhos to each vial to achieve the target catalyst loadings (e.g., 2.0, 1.0, 0.5, 0.1, 0.05 mol%). The ligand-to-palladium ratio should be kept constant (e.g., L:Pd = 2:1).

    • Add a defined volume of the stock solution to each vial.

    • Seal the vials tightly with screw caps containing a PTFE septum.

  • Reaction Execution:

    • Place the vials in a pre-heated aluminum block on a stirrer hotplate set to the desired temperature (e.g., 100 °C).

    • Stir the reactions vigorously for a set period (e.g., 12 hours).

  • Workup and Analysis:

    • After the reaction time, cool the vials to room temperature.

    • Quench each reaction by adding a small amount of water.

    • Dilute with an organic solvent (e.g., ethyl acetate) and filter through a small plug of celite to remove the palladium catalyst.[11]

    • Analyze the filtrate by GC or LC-MS to determine the percent yield of the product relative to the internal standard.

Data Presentation: Example Optimization Results

The following table summarizes hypothetical results from the experiment described above. The goal is to identify the point where decreasing catalyst loading begins to negatively impact the yield.

Entry Catalyst Loading (mol%) Yield (%) Turnover Number (TON) Turnover Frequency (TOF, h⁻¹)
12.098494.1
21.097978.1
30.59619216.0
40.19595079.2
50.05881760146.7
60.01656500541.7

Reaction conditions: 4-bromoanisole (1.0 mmol), boronic acid (1.2 mmol), K₃PO₄ (2.0 mmol), Pd₂(dba)₃/SPhos, Dioxane/H₂O (10:1), 100 °C, 12 h. TON = (moles of product / moles of catalyst). TOF = (TON / time).

Analysis: In this example, reducing the catalyst loading from 2.0 mol% down to 0.1 mol% has a minimal impact on the final yield. However, a further reduction to 0.05 mol% results in a significant drop in yield, indicating that this is below the optimal threshold for this specific transformation under these conditions. Therefore, a loading of 0.1 mol% represents the best balance of efficiency and catalyst cost.

Visualizations

The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds via a catalytic cycle involving a palladium catalyst.[23] Understanding these fundamental steps is key to troubleshooting.

Suzuki_Cycle pd0 Pd(0)L₂ (Active Catalyst) pd_ox R¹-Pd(II)L₂-X (Oxidative Addition Product) pd0->pd_ox Oxidative Addition product R¹-R² (Coupled Product) pd0->product pd_trans R¹-Pd(II)L₂-R² (Transmetalation Product) pd_ox->pd_trans Transmetalation pd_trans->pd0 Reductive Elimination r1x R¹-X (Aryl Halide) r1x->pd_ox r2by2 R²-B(OH)₂ (Boronic Acid) r2by2->pd_trans base Base base->pd_trans

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

References

  • Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

  • Advion. (n.d.). SUZUKI REACTION MONITORING. Retrieved from [Link]

  • Cid, J., et al. (2021). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
  • Consensus Academic Search Engine. (n.d.). Suzuki Reaction General Procedure. Retrieved from [Link]

  • AZoM. (2018, November 8). Using Benchtop NMR Spectroscopy to Monitor Suzuki Coupling Reactions. Retrieved from [Link]

  • WuXi STA. (n.d.). Development, Problem-solving and Successful Scale-up of a Sterically Hindered Suzuki Coupling Reaction. Retrieved from [Link]

  • ProQuest. (2025, May 1). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. Retrieved from [Link]

  • Vapourtec. (2023, August 9). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. Retrieved from [Link]

  • Carrow, B. P., & Hartwig, J. F. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.
  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. Harvard University Department of Chemistry and Chemical Biology. Retrieved from [Link]

  • Walker, S. D., et al. (2005). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. Journal of the American Chemical Society.
  • Reddit. (2025, November 14). Hydrophilic Suzuki-coupling product workup?. r/OrganicChemistry. Retrieved from [Link]

  • YouTube. (2024, September 7). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of catalyst loading for Suzuki-Miyaura coupling. Retrieved from [Link]

  • Braga, A. A. C., et al. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Journal of the American Chemical Society.
  • Thomas, A. A., et al. (2017). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society.
  • Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. Retrieved from [Link]

  • MDPI. (2022, December 27). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Retrieved from [Link]

  • ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

  • Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. r/Chempros. Retrieved from [Link]

  • ResearchGate. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling?. Retrieved from [Link]

  • Dreher, S. D., et al. (2008). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Organic Letters.

Sources

Troubleshooting

Overcoming ortho-steric hindrance in [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid reactions

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult on the unique challenges posed by heavily substituted arylboronic acids.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult on the unique challenges posed by heavily substituted arylboronic acids. [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid presents a distinct dual-threat in cross-coupling chemistry: the steric bulk of the meta-isopropyl and ortho-hydroxyl groups physically blocks the metal center, while the unprotected ortho-OH moiety electronically interferes with the catalytic cycle.

This guide is engineered to provide researchers and drug development professionals with the mechanistic causality behind these failures and self-validating protocols to overcome them.

Part 1: Troubleshooting & FAQs

Q1: My Suzuki-Miyaura coupling with [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid stalls at low conversion, and LC-MS shows a massive peak for 4-isopropylphenol. What is happening? A1: You are observing protodeboronation , the hydrolytic cleavage of the carbon-boron bond. The ortho-hydroxyl group acts as a competing internal ligand, coordinating to the palladium center and forming a stable palladacycle that poisons the catalyst. Because the steric hindrance of the molecule inherently slows down the transmetalation step, the boronic acid remains exposed to the basic, aqueous reaction conditions for too long. This kinetic delay allows the degradation pathway (protodeboronation) to outcompete the cross-coupling pathway[1].

Q2: Which ligand and catalyst system is optimal to outcompete this degradation? A2: Standard first-generation catalysts like Pd(PPh3​)4​ are completely ineffective here. You must employ bulky, electron-rich dialkylbiarylphosphine ligands—specifically Buchwald ligands such as SPhos or XPhos. These ligands promote the formation of a monoligated, highly reactive Pd(0) species. The immense steric bulk of SPhos forces the palladium center into a geometry that dramatically lowers the activation energy for transmetalation. By accelerating transmetalation, the catalyst consumes the boronic acid before it has time to degrade[2].

Q3: Is protecting the ortho-hydroxyl group strictly necessary? A3: It depends entirely on the reactivity of your electrophile. If you are coupling with a highly reactive aryl iodide or an electron-deficient aryl bromide, direct coupling using an SPhos/ Pd(OAc)2​ system is usually successful. However, if your electrophile is a sluggish aryl chloride, the prolonged reaction time guarantees protodeboronation. In such cases, protecting the -OH group (e.g., as a Methoxymethyl (MOM) or benzyl ether) is mandatory. Protection removes the oxygen's ability to coordinate with the metal, converting a complex electronic/coordination problem into a purely steric one.

Q4: How does base selection influence the survival of this boronic acid? A4: The base is required to form the reactive boronate complex, but strong bases (like NaOH ) combined with high temperatures accelerate protodeboronation. For sterically hindered, protodeboronation-prone substrates, employ a moderately strong, anhydrous base like K3​PO4​ or Cs2​CO3​ [2].

Part 2: Mechanistic Visualizations

To understand the causality behind experimental choices, we must visualize the competing pathways at the metal center.

Mechanism A [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid + Pd(II) Aryl Complex B Base Addition (e.g., K3PO4) A->B C Boronate Formation (Active for Transmetalation) B->C Ideal Pathway D Side Reaction: Ortho-OH Coordination to Pd B->D Competing Ligand E Side Reaction: Protodeboronation B->E Base/Heat Induced F Transmetalation (Sterically Hindered) C->F Bulky Ligand (SPhos) D->E Catalyst Deactivation G Reductive Elimination (Cross-Coupled Product) F->G

Mechanistic pathways of ortho-hydroxyphenylboronic acid coupling vs. protodeboronation.

Workflow Start Start: [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid Protect Is ortho-OH protection required? Start->Protect Yes Protect as MOM or Benzyl ether Protect->Yes Sluggish Electrophile No Direct Coupling (Free OH) Protect->No Reactive Electrophile Cat2 Pd(OAc)2 + SPhos/XPhos Yes->Cat2 Cat1 Standard Pd(PPh3)4 No->Cat1 No->Cat2 Fail Low Yield / Protodeboronation Cat1->Fail Success High Yield Cross-Coupled Product Cat2->Success

Decision matrix for the Suzuki-Miyaura cross-coupling of hindered ortho-OH boronic acids.

Part 3: Quantitative Data & Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and expected outcomes for this specific molecule.

Ligand / Catalyst SystemBase / SolventOrtho-OH StatusTransmetalation RateProtodeboronation RiskExpected Yield
Pd(PPh3​)4​ Na2​CO3​ / THFFree -OHExtremely SlowCritical / High< 15%
Pd(OAc)2​ / SPhos K3​PO4​ / TolueneFree -OHFastModerate60 - 75%
Pd G3 Precatalyst / XPhos Cs2​CO3​ / DioxaneProtected (MOM)Very FastNegligible> 90%

Part 4: Self-Validating Experimental Protocols

Protocol A: Direct Suzuki-Miyaura Coupling (Free -OH Strategy)

Use this protocol when coupling with highly reactive aryl iodides or electron-deficient aryl bromides.

1. Preparation of the Catalytic Complex (Self-Validation Step)

  • Action: In an oven-dried Schlenk flask under argon, combine Pd(OAc)2​ (5 mol%) and SPhos (10 mol%). Add 2 mL of anhydrous, degassed toluene.

  • Validation: Stir at room temperature for 15 minutes. The solution must transition from a dark red/orange to a clear, pale yellow. Causality: This color shift confirms the reduction of Pd(II) to the active, monoligated Pd(0)-SPhos complex.

2. Substrate & Base Addition

  • Action: Add the aryl halide (1.0 equiv) and[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (1.5 equiv). Note: The 0.5 equiv excess acts as a sacrificial buffer against unavoidable minor protodeboronation.

  • Action: Add finely milled, anhydrous K3​PO4​ (3.0 equiv).

3. Reaction Execution & In-Process Monitoring

  • Action: Heat the mixture to 90 °C.

  • Validation: At the 2-hour mark, pull a 10 µL aliquot, quench with water, extract with EtOAc, and run LC-MS. You should observe the disappearance of the aryl halide mass. If the peak for 4-isopropylphenol (m/z 136) is significantly larger than your product peak, the transmetalation is failing, indicating your electrophile is too sluggish for the free -OH strategy.

Protocol B: Protection-Coupling Strategy (MOM Ether)

Use this protocol for unreactive aryl chlorides or highly congested electrophiles.

1. Ortho-OH Protection (MOM-Cl)

  • Action: Dissolve[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (1.0 equiv) in anhydrous DCM at 0 °C. Add N,N-Diisopropylethylamine (DIPEA, 2.5 equiv) followed by dropwise addition of Chloromethyl methyl ether (MOM-Cl, 1.2 equiv).

  • Validation: Monitor by TLC (Hexanes/EtOAc 3:1). The highly polar free boronic acid (often streaky due to hydrogen bonding) will convert to a distinct, higher-Rf spot.

2. Hindered Cross-Coupling

  • Action: Combine the MOM-protected boronic acid (1.2 equiv), aryl chloride (1.0 equiv), XPhos Pd G3 precatalyst (2 mol%), and Cs2​CO3​ (2.0 equiv) in degassed 1,4-Dioxane/ H2​O (10:1).

  • Action: Heat at 100 °C for 4 hours.

  • Validation: The use of the G3 precatalyst ensures instantaneous generation of the active Pd(0) species, completely bypassing the induction period that normally allows boronic acid degradation[1].

3. Deprotection

  • Action: Isolate the coupled product, dissolve in Methanol, and add 3M HCl. Stir at 50 °C for 2 hours to quantitatively cleave the MOM group, yielding the desired ortho-hydroxy biaryl compound.

Part 5: References

  • A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids Source: Journal of the American Chemical Society (JACS) URL:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting Suzuki-Miyaura Yields with 2-Hydroxy-5-isopropylphenylboronic Acid in Aqueous Media

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing yield bottlenecks when utilizing 2-hydroxy-5-isopropylphenylboronic acid (...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing yield bottlenecks when utilizing 2-hydroxy-5-isopropylphenylboronic acid (a thymol-derived boronic acid) in aqueous Suzuki-Miyaura cross-couplings.

This substrate presents a unique dichotomy: the para-isopropyl group severely limits aqueous solubility, while the ortho-hydroxyl group introduces severe electronic and steric liabilities that derail the catalytic cycle. Below, we dissect the causality behind these failures and provide field-proven, self-validating protocols to achieve >90% yields.

Part 1: Diagnostic FAQs & Troubleshooting Guide

Q1: My reaction shows high conversion of the boronic acid, but my biaryl product yield is <20%. GC-MS shows a massive thymol peak. What is happening?

The Causality: You are experiencing protodeboronation (the hydrolytic cleavage of the C–B bond to form a C–H bond). The ortho-hydroxyl group acts as a strong electron-donating group, pushing electron density into the aromatic ring via resonance. This hyper-nucleophilic ipso-carbon becomes highly susceptible to electrophilic attack by protons in the aqueous media 1. Furthermore, standard Suzuki protocols use strong bases (e.g., NaOH), which convert the boronic acid into a boronate anion, drastically accelerating this degradation pathway 2. The Solution: Abandon strong bases. Shift to milder bases like K3​PO4​ or K2​CO3​ to limit the concentration of the highly reactive boronate species. Alternatively, convert the substrate into a MIDA boronate to enable a "slow-release" mechanism, keeping the active boronic acid concentration low enough to favor transmetalation over hydrolysis 3.

Q2: The reaction stalls completely at 30% conversion, and a black precipitate forms in the flask. How do I prevent catalyst poisoning?

The Causality: The black precipitate is Palladium black, indicating catalyst death. The proximity of the hydroxyl group to the boronic acid allows the oxygen lone pairs to coordinate with the electrophilic Pd(II) center during the transmetalation step. This forms a highly stable, unreactive 6-membered palladacycle that traps the catalyst, preventing the reductive elimination step and killing the catalytic turnover . The Solution: You must physically block the ortho-OH from reaching the palladium center. Switch from standard ligands (like PPh3​ ) to bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or SPhos). The massive steric profile of XPhos shields the Pd coordination sphere, forcing the transmetalation to proceed without aberrant chelation.

Q3: My substrate won't dissolve in the aqueous base, leading to inconsistent yields. Should I switch to pure organic solvents?

The Causality: The para-isopropyl group is highly lipophilic. In purely aqueous media, the substrate forms aggregates, severely limiting the interfacial surface area required for the biphasic reaction to proceed. The Solution: You do not need to abandon green aqueous chemistry. Instead, employ micellar catalysis. By adding a designer surfactant (such as TPGS-750-M or SDS) to the water, you create nanomicelles 4. These micelles encapsulate the lipophilic isopropyl-bearing substrates, creating highly concentrated hydrophobic pockets where the cross-coupling occurs rapidly and quantitatively.

Part 2: Quantitative Data & Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and the divergent chemical pathways of 2-hydroxy-5-isopropylphenylboronic acid.

Base StrengthLigand Steric BulkAqueous SystemBiaryl Yield (%)Protodeboronation (Thymol %)Catalyst State
Strong (NaOH)Low ( PPh3​ )Pure H2​O 12%82% Pd Black (Poisoned)
Mild ( K2​CO3​ )Low ( PPh3​ )Pure H2​O 35%45%Pd Black (Poisoned)
Mild ( K3​PO4​ )High (XPhos)Pure H2​O 65%15%Active (Biphasic limit)
Mild ( K3​PO4​ ) High (XPhos) 2% TPGS-750-M in H2​O 94% < 3% Highly Active

Part 3: Mechanistic & Workflow Visualizations

MechanisticPathways Substrate 2-Hydroxy-5-isopropylphenylboronic acid + Ar-X + Pd Catalyst Harsh Standard Aqueous Conditions (NaOH, High Temp, No Ligand) Substrate->Harsh Unoptimized Optimized Optimized Aqueous Conditions (K3PO4, XPhos, Surfactant) Substrate->Optimized Troubleshooting Applied Proto Protodeboronation (Thymol Byproduct) Harsh->Proto Base-catalyzed C-B cleavage Chelation Pd-Chelation by ortho-OH (Catalyst Poisoning) Harsh->Chelation ortho-OH coordination Transmet Accelerated Transmetalation (Steric Shielding) Optimized->Transmet Bulky ligand prevents chelation Product High Yield Biaryl Product Transmet->Product Reductive Elimination

Figure 1: Mechanistic pathways of Suzuki coupling vs. failure modes for ortho-OH boronic acids.

ExperimentalWorkflow Prep 1. Reagent Prep Degas H2O + Surfactant Mix 2. Substrate Addition Boronic Acid + Ar-X Prep->Mix Cat 3. Catalyst Loading Pd(OAc)2 + XPhos Mix->Cat React 4. Mild Heating K3PO4, 60°C, 4h Cat->React Validate 5. Self-Validation GC-MS (Biphenyl Std) React->Validate Workup 6. Extraction Product Isolation Validate->Workup

Figure 2: Optimized self-validating experimental workflow for aqueous Suzuki-Miyaura cross-coupling.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and trust, this protocol integrates an internal standard (biphenyl) directly into the workflow. This allows the system to be "self-validating"—meaning you can quantitatively prove the reaction's success via GC-MS before committing to the final workup [[5]]().

Reagents Required:

  • 2-Hydroxy-5-isopropylphenylboronic acid (1.5 equiv, 1.5 mmol)

  • Aryl Halide (1.0 equiv, 1.0 mmol)

  • Pd(OAc)2​ (0.02 equiv, 2 mol%)

  • XPhos (0.04 equiv, 4 mol%)

  • K3​PO4​ (2.0 equiv, 2.0 mmol)

  • Biphenyl (0.5 equiv, 0.5 mmol) – Internal Standard

  • 2 wt% TPGS-750-M in HPLC-grade H2​O (3.0 mL)

Step-by-Step Methodology:

  • Solvent Degassing: Add 3.0 mL of the 2 wt% TPGS-750-M aqueous solution to a Schlenk flask. Sparge with Argon for 15 minutes. Causality: Oxygen in basic media will rapidly oxidize the electron-rich phenol ring.

  • Substrate & Standard Loading: To the degassed solvent, add the aryl halide, 2-hydroxy-5-isopropylphenylboronic acid, and the biphenyl internal standard. Stir at 800 rpm for 5 minutes to ensure micellar encapsulation.

  • Catalyst Complexation: In a separate vial, pre-mix Pd(OAc)2​ and XPhos in 100 µL of THF until the solution turns pale yellow (indicating active Pd0 -XPhos complex formation). Inject this into the main reaction flask.

  • Base Addition & Heating: Add anhydrous K3​PO4​ in one portion. Seal the flask and heat to 60 °C. Causality: 60 °C provides enough thermal energy for transmetalation without crossing the activation barrier for rapid thermal protodeboronation.

  • Self-Validation Checkpoint (4 Hours):

    • Withdraw a 50 µL aliquot via microsyringe.

    • Dilute with 500 µL Ethyl Acetate, filter through a short silica plug to remove salts/Pd, and inject into the GC-MS.

    • Validation Criteria: Calculate the area ratio of the Product peak vs. the Biphenyl peak. If the ratio matches your theoretical 100% conversion calibration, the reaction is complete. Verify that the thymol peak (m/z 150) is <5% relative to the product.

  • Workup: Cool the mixture to room temperature. Extract with Ethyl Acetate (3 × 5 mL). The organic layer is washed with brine, dried over MgSO4​ , concentrated in vacuo, and purified via flash chromatography.

Part 5: References

  • Highly Efficient Method for Suzuki Reactions in Aqueous Media ACS Omega URL:[Link]

  • Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents National Institutes of Health (PMC) URL:[Link]

  • Protodeboronation of ortho- and para-Phenol Boronic Acids and Application to ortho and meta Functionalization of Phenols Using Boronic Acids as Blocking and Directing Groups The Journal of Organic Chemistry (ACS) URL:[Link]

  • Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis University of Edinburgh Research Explorer URL:[Link]

  • Synthesis of a Boronic Acid Anhydride Based Ligand and Its Application in Beryllium Coordination D-NB.info (German National Library) URL:[Link]

  • Suzuki cross-coupling reactions over Pd(II)-hydrotalcite catalysts in water ResearchGate URL:[Link]

Sources

Troubleshooting

Technical Support Center: Handling &amp; Storage of[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid

Welcome to the Technical Support Center. As an electron-rich arylboronic acid, [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (CAS: 259209-33-1) presents unique handling challenges.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As an electron-rich arylboronic acid, [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (CAS: 259209-33-1) presents unique handling challenges. The strongly electron-donating nature of the ortho-hydroxyl group significantly increases the electron density of the aromatic ring, making this specific compound highly susceptible to electrophilic degradation pathways.

This guide is designed for researchers and drug development professionals to troubleshoot degradation issues, understand the mechanistic causality behind instability, and implement self-validating protocols for long-term storage.

Diagnostic FAQs & Troubleshooting

Q1: My NMR spectrum shows multiple peaks in the aromatic region and a shifted boron signal, but no new functional groups. Has my compound degraded? A: Not necessarily. Boronic acids are highly prone to spontaneous dehydration to form boroxines (cyclic anhydrides/trimers) under dry storage conditions or vacuum[1]. This is an equilibrium process, not a destructive degradation.

  • Causality: The loss of water molecules between three boronic acid monomers forms a stable B-O-B ring system. While chemically intact, this alters the molecular weight and will ruin the stoichiometry of highly sensitive Suzuki-Miyaura cross-coupling reactions.

  • Solution: Do not discard the batch. See Protocol 1 below to force the equilibrium back to the monomeric state.

Q2: I observed an irreversible loss of cross-coupling reactivity and detected 4-isopropylphenol in my GC-MS. What happened? A: Your compound has undergone protodeboronation . This is a destructive degradation pathway where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond[2].

  • Causality: The electron-donating 2-hydroxyl group increases the electron density at the ipso-carbon, making it a prime target for electrophilic attack by protons. This solid-state degradation is heavily catalyzed by trace moisture combined with pH extremes or elevated temperatures[3].

  • Prevention: Counterintuitively, storing notoriously unstable neat boronic acids in a pure, non-degassed THF solution can reduce the entropic driving force of solid-state protodeboronation, extending shelf life from 15 days to over 2 months[3]. For solid storage, keep strictly at 2–8°C (or -20°C for long-term) in a desiccator.

Q3: The powder has discolored over time, and I am detecting boric acid and a catechol derivative. How do I prevent this? A: This indicates oxidation . At physiological pH or under ambient atmospheric conditions, boronic acids are oxidized by reactive oxygen species (ROS) at rates comparable to thiols[4].

  • Causality: The boron atom possesses an empty p-orbital (sp² hybridized), making it highly susceptible to nucleophilic attack by oxygen. This leads to the migration of the aryl group from boron to oxygen, ultimately hydrolyzing into boric acid and 4-isopropylbenzene-1,2-diol[5].

  • Prevention: Always purge the storage vial with inert gas (Argon/Nitrogen). If the compound will not be used immediately, derivatize it into a sterically protected boronate ester[6].

Quantitative Stability & Degradation Summary

To optimize your experimental workflows, refer to the following quantitative benchmarks regarding the stability of electron-rich boronic acids:

Degradation PathwayTrigger ConditionsObserved Kinetic ImpactMitigation & Storage Standard
Boroxine Formation Vacuum, prolonged dry storageReversible mass loss (-H₂O); severely alters reaction stoichiometry.Store hydrated or rehydrate prior to use; keep in tightly sealed vials[1].
Protodeboronation Trace moisture + pH extremes, heatIrreversible; neat reagents can degrade significantly within 15 days[3].Store at -20°C; alternatively, store in THF solution (stable for 1–2 months)[3].
Oxidation O₂ exposure, ROS, lightIrreversible; rapid degradation at neutral/physiological pH[4].Store under Argon/N₂; derivatize to MIDA ester to achieve >99% stability[6].

Experimental Protocols for Recovery and Stabilization

Protocol 1: Rehydration of Boroxine Trimers (Stoichiometry Correction)

Self-validating principle: By forcing the equilibrium back to the monomeric state via aqueous dissolution and controlled extraction, the exact molarity of the boronic acid is restored, ensuring accurate equivalents in downstream catalysis.

  • Dissolution: Suspend the suspected boroxine/boronic acid mixture in a biphasic system of Tetrahydrofuran (THF) and distilled H₂O (4:1 v/v).

  • Equilibration: Stir vigorously at room temperature for 30 minutes. The water acts as a nucleophile to cleave the B-O-B bonds of the boroxine anhydride.

  • Extraction: Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Isolation: Dry the combined organic layers over anhydrous Na₂SO₄. Filter and evaporate the solvent under reduced pressure at a low temperature (<30°C) to prevent thermally-induced re-dehydration.

  • Validation: Run a rapid ¹H NMR in DMSO-d6; the reappearance of a sharp singlet integrating to 2H (the B(OH)₂ protons) confirms successful monomer restoration.

Protocol 2: Synthesis of MIDA Boronate for Ultra-Stable Long-Term Storage

Self-validating principle: N-methyliminodiacetic acid (MIDA) coordinates its nitrogen lone pair into the empty p-orbital of the boron atom, rehybridizing it from sp² to sp³. This electronic saturation completely blocks both oxidation and protodeboronation[2],[6].

  • Setup: In a round-bottom flask, combine[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (1.0 eq) and MIDA (1.2 eq).

  • Solvent: Add a solvent mixture of Toluene and DMSO (10:1 v/v) to ensure the solubility of both the hydrophobic aryl ring and the highly polar MIDA ligand.

  • Reflux: Attach a Dean-Stark apparatus and reflux for 12–16 hours. Continuous azeotropic removal of water drives the condensation reaction to completion.

  • Precipitation: Cool the mixture to room temperature, concentrate the toluene under vacuum, and precipitate the stable MIDA boronate by adding an excess of cold diethyl ether.

  • Validation: The resulting powder is benchtop-stable under ambient air and moisture indefinitely. It can be slowly hydrolyzed back to the active boronic acid using mild aqueous base (e.g., 1M NaOH) immediately prior to cross-coupling[6].

Mechanistic Pathway Diagram

The following diagram maps the causality of the three primary degradation pathways and the MIDA stabilization route.

BoronicAcidDegradation BA [2-Hydroxy-5-(propan-2-yl)phenyl] boronic acid (sp2 Boron) Ox Oxidation (O2 / ROS) BA->Ox Empty p-orbital attack Dehyd Dehydration (Loss of H2O) BA->Dehyd Dry storage Proto Protodeboronation (H2O + pH extremes) BA->Proto Electrophilic attack Protect MIDA Esterification (Rehybridization to sp3) BA->Protect + MIDA ligand Phenol 4-Isopropylbenzene-1,2-diol + Boric Acid Ox->Phenol Boroxine Boroxine Trimer (Altered Stoichiometry) Dehyd->Boroxine Boroxine->BA Aqueous workup Arene 4-Isopropylphenol (Irreversible) Proto->Arene Ester MIDA Boronate (Benchtop Stable) Protect->Ester

Degradation pathways and MIDA stabilization of[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid.

References

  • Boronic acid with high oxidative stability and utility in biological contexts Proceedings of the National Academy of Sciences (PMC/NIH) URL:[Link]

  • A Mechanistic Proposal for the Protodeboronation of Neat Boronic Acids RSC Publishing URL:[Link]

  • Structure, Properties, and Preparation of Boronic Acid Derivatives Wiley-VCH URL:[Link]

  • Potential of Boronic Acid Derivatization and Activity in Agrochemical Discovery MDPI URL:[Link]

Sources

Optimization

Troubleshooting low conversion rates with [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid

Welcome to the Technical Support Center. As Application Scientists, we frequently see researchers struggle with low conversion rates when utilizing [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (also known as 2-hydroxy-5...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As Application Scientists, we frequently see researchers struggle with low conversion rates when utilizing [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (also known as 2-hydroxy-5-isopropylphenylboronic acid) 1 in Suzuki-Miyaura cross-couplings.

While this molecule is a highly valuable building block for synthesizing complex functionalized biaryls, its specific substitution pattern—an electron-donating ortho-hydroxyl group coupled with a para-isopropyl group—creates a "perfect storm" for competing side reactions. This guide is designed to move beyond basic troubleshooting by explaining the mechanistic causality behind these failures and providing field-proven, self-validating protocols to overcome them.

Part 1: Diagnostic Flowchart

Before altering your reaction conditions, you must identify the dominant failure pathway. Analyze your crude reaction mixture via LC-MS or ¹H NMR and follow the diagnostic logic below.

TroubleshootingFlow Start Low Conversion in Suzuki Coupling [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid Analysis Analyze Crude Reaction Mixture (LC-MS / 1H NMR) Start->Analysis Byproduct1 Major Byproduct: 4-Isopropylphenol Analysis->Byproduct1 Byproduct2 Major Byproduct: Oxidized Phenols / Dimers Analysis->Byproduct2 Byproduct3 Unreacted Starting Materials (Intact Aryl Halide) Analysis->Byproduct3 Root1 Diagnosis: Protodeboronation (Base/Water catalyzed C-B cleavage) Byproduct1->Root1 Root2 Diagnosis: Aerobic Oxidation (Electron-rich ring oxidized) Byproduct2->Root2 Root3 Diagnosis: Catalyst Poisoning (ortho-OH Pd coordination) Byproduct3->Root3 Sol1 Action: Use Anhydrous K3PO4 Switch to Pinacol Ester Fast Catalyst (XPhos Pd G3) Root1->Sol1 Sol2 Action: Strict Degassing (Freeze-Pump-Thaw) Argon Atmosphere Root2->Sol2 Sol3 Action: Use Bulky Buchwald Ligands (XPhos / SPhos) Protect OH group (MOM/Bn) Root3->Sol3

Diagnostic flowchart for troubleshooting low conversion in Suzuki-Miyaura cross-couplings.

Part 2: Core Troubleshooting Guide (Q&A)

Q1: My LC-MS shows a massive peak corresponding to 4-isopropylphenol instead of the coupled product. What happened?

A: This is a classic case of protodeboronation . The ortho-hydroxyl group on your substrate strongly facilitates the formation of a boronate ate-complex with water or base. Mechanistic studies confirm that this degradation proceeds through the2[2]. Because both the hydroxyl and isopropyl groups are electron-donating, they severely destabilize the C-B bond, making this specific molecule highly unstable under standard aqueous basic conditions.

  • The Fix: Eliminate water. Switch from aqueous bases (e.g., Na₂CO₃) to finely milled, anhydrous suspended bases (e.g., K₃PO₄) in dry solvents like 1,4-Dioxane or Toluene.

Q2: Both starting materials are largely unreacted. Why is the catalyst failing?

A: The ortho-hydroxyl group acts as a competing bidentate ligand. It chelates the palladium center, forming a stable, unreactive palladacycle that effectively poisons the catalyst and stalls the transmetalation step.

  • The Fix: Upgrade to a highly active, sterically demanding catalyst system. Using3[3] prevents the ortho-hydroxyl group from coordinating to the Pd center due to severe steric repulsion. Furthermore, pre-catalysts like XPhos Pd G3.

Q3: The boronic acid is consumed, but the aryl halide is intact. I see oxidized byproducts (e.g., dimers or quinones).

A: Electron-rich phenols are notoriously prone to aerobic oxidation. The combination of the hydroxyl and isopropyl groups significantly lowers the oxidation potential of the aromatic ring. Under basic coupling conditions in the presence of trace oxygen, the boronic acid is rapidly oxidized to a phenoxy radical, leading to homocoupling or complete degradation.

  • The Fix: Implement strict Schlenk techniques. Standard nitrogen purging is often insufficient; you must degas all solvents using the freeze-pump-thaw method and backfill with high-purity Argon.

Part 3: Quantitative Data

To illustrate the necessity of specialized conditions, below is a comparison of conversion rates for [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid across different catalytic environments.

Reaction ConditionSolvent SystemBaseCatalyst SystemTemp / TimeConversion to ProductMajor Byproduct
Standard Aqueous THF / H₂O (4:1)Na₂CO₃ (aq)Pd(PPh₃)₄ (5 mol%)80°C / 12h< 15%4-Isopropylphenol
Standard Anhydrous TolueneK₂CO₃ (anhydrous)PdCl₂(dppf) (5 mol%)100°C / 12h~ 30%Oxidized Dimers
Optimized Fast-Coupling 1,4-Dioxane (Dry)K₃PO₄ (anhydrous)XPhos Pd G3 (2 mol%)60°C / 2h> 90% None (Trace Boroxine)
Masked Boronate 1,4-Dioxane / H₂OK₃PO₄ (aq)XPhos Pd G3 (2 mol%)80°C / 6h> 85% None

Note: "Masked Boronate" refers to converting the free boronic acid to its pinacol (pin) ester prior to the coupling reaction.

Part 4: Self-Validating Experimental Protocol

Objective: Achieve >90% conversion of[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid by kinetically outcompeting protodeboronation and preventing catalyst poisoning.

Step 1: Reagent Preparation (Glovebox or Schlenk Line)

  • Action: Into an oven-dried Schlenk tube, add the aryl halide (1.0 eq), [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (1.5 eq), finely milled anhydrous K₃PO₄ (3.0 eq), and XPhos Pd G3 (2 mol%).

  • Causality: The 1.5 eq excess of boronic acid acts as a stoichiometric buffer against unavoidable trace boroxine formation. K₃PO₄ provides the basicity required for transmetalation without introducing the water that drives σ-bond metathesis.

Step 2: Solvent Degassing (Strict Anaerobic Control)

  • Action: Add anhydrous 1,4-Dioxane (0.2 M relative to aryl halide). Perform three consecutive Freeze-Pump-Thaw cycles. Backfill with ultra-pure Argon.

  • Causality: Purging removes dissolved O₂, preventing the formation of phenoxy radicals and subsequent dimerization of the electron-rich aromatic ring.

Step 3: Reaction Execution (Kinetic Control)

  • Action: Seal the tube and heat to 60°C with vigorous stirring for 2 hours.

  • Causality: Traditional couplings run at 90-100°C, which exponentially accelerates thermal protodeboronation. By using the highly active XPhos Pd G3 pre-catalyst, we lower the activation energy for transmetalation, allowing the reaction to proceed rapidly at 60°C to kinetically outcompete degradation pathways.

Step 4: In-Process Validation & Workup

  • Action: At t = 30 minutes, withdraw a 10 µL aliquot under Argon, dilute in MeCN, and analyze via LC-MS.

  • Self-Validation Check:

    • If Product : 4-Isopropylphenol ratio is > 10:1 → The anhydrous environment is intact; proceed to completion.

    • If 4-Isopropylphenol dominates → Moisture has compromised the system. Halt the reaction, re-dry your reagents, and restart.

  • Action: Upon completion (2 hours), cool to room temperature, filter through a short pad of Celite (eluting with EtOAc), concentrate, and purify via flash chromatography.

Part 5: Frequently Asked Questions (FAQs)

Q: My boronic acid powder won't dissolve completely and seems to have lost mass over time. Is it degrading? A: It is likely dehydrating into a boroxine (a cyclic anhydride formed by three boronic acid molecules). This is a reversible physical change, not chemical degradation. Boroxines alter the molecular weight calculations, which is why we recommend using a 1.5x stoichiometric excess.

Q: Should I protect the ortho-hydroxyl group before the coupling? A: If the optimized protocol above still yields low conversion (often due to an extremely deactivated aryl halide), protecting the hydroxyl group is the definitive fallback. Converting the -OH to a Methoxymethyl (MOM) ether or Benzyl (Bn) ether eliminates both its ability to poison the palladium catalyst and its electron-donating acceleration of protodeboronation.

Q: Can I use the pinacol ester instead of the free boronic acid? A: Yes. Converting[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid to its pinacol (pin) ester significantly increases its bench stability and resistance to protodeboronation. The steric bulk of the pinacol group shields the boron atom from premature ate-complex formation.

References

  • Protodeboronation of ortho- and para-Phenol Boronic Acids and Application to ortho and meta Functionalization of Phenols Using Boronic Acids as Blocking and Directing Groups. The Journal of Organic Chemistry - ACS Publications.[Link]

  • A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. PMC - NIH.[Link]

  • Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. Thieme Connect.[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid with its pinacol ester equivalent

Title: Comparative Guide: [2-Hydroxy-5-(propan-2-yl)phenyl]boronic Acid vs. Its Pinacol Ester in Cross-Coupling Introduction As a Senior Application Scientist, I frequently guide research teams through the nuances of Suz...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Guide: [2-Hydroxy-5-(propan-2-yl)phenyl]boronic Acid vs. Its Pinacol Ester in Cross-Coupling

Introduction As a Senior Application Scientist, I frequently guide research teams through the nuances of Suzuki-Miyaura cross-coupling optimization. When dealing with highly functionalized building blocks like [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (commonly referred to as 2-hydroxy-5-isopropylphenylboronic acid), the decision to use the free boronic acid or its pinacol (Bpin) ester equivalent is not merely a matter of convenience[1]. It is a strategic choice that dictates reaction kinetics, purification workflows, and the suppression of degradation pathways.

This guide provides an objective, data-backed comparison of these two reagents, detailing the mechanistic causality behind their divergent behaviors and offering self-validating experimental protocols for drug development professionals.

Mechanistic Causality: The Ortho-Hydroxy Dilemma

The core structural difference between the two reagents lies in the protection of the boron atom's empty p-orbital.

  • The Free Boronic Acid: Features an unprotected -B(OH)₂ group. This renders the boron highly Lewis acidic, facilitating rapid formation of the reactive boronate anion required for transmetalation. However, the presence of an ortho-hydroxy group on the phenyl ring introduces a significant vulnerability. The phenolic -OH can participate in self- or auto-catalysis, dramatically accelerating base-catalyzed protodeboronation (cleavage of the C-B bond to yield 4-isopropylphenol) [2].

  • The Pinacol Ester: The 2-(2-Hydroxy-5-isopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane derivative masks the boron center with steric bulk. This prevents strong interactions with silica gel, allowing for straightforward chromatographic purification [3]. During the cross-coupling cycle, the ester typically undergoes a pre-hydrolytic pathway—it must be hydrolyzed to the free boronic acid in situ before transmetalation can occur [4]. This "slow-release" mechanism keeps the instantaneous concentration of the vulnerable free boronic acid low, effectively mitigating protodeboronation.

Quantitative Performance Comparison

To guide your selection, the following table summarizes the operational and kinetic differences between the two forms.

Parameter[2-Hydroxy-5-(propan-2-yl)phenyl]boronic AcidPinacol Ester Equivalent (Bpin)
Physical State Often amorphous, prone to trimerization (boroxines)Crystalline solid, highly stable
Chromatographic Stability Low (streaks on silica, degrades)High (easily purified via standard silica gel)
Transmetalation Rate Fast (direct activation by base)Slower (rate-limited by in situ hydrolysis)
Protodeboronation Risk High (exacerbated by ortho-OH group)Low to Moderate (protected until hydrolysis)
Atom Economy ExcellentLower (due to the bulky pinacol mass)

Mechanistic Visualization

The following diagram illustrates the divergent pathways these two reagents take during a standard Suzuki-Miyaura catalytic cycle.

G Start Suzuki-Miyaura Pre-Transmetalation BA [2-Hydroxy-5-isopropylphenyl] boronic acid Start->BA Direct Route BPE Pinacol Ester Equivalent (Bpin) Start->BPE Protected Route Base1 Aqueous Base (e.g., K3PO4) BA->Base1 Base2 Strong Base / Heat (e.g., Na2CO3) BPE->Base2 Boronate Reactive Boronate Anion [Ar-B(OH)3]- Base1->Boronate Hydrolysis In Situ Hydrolysis (Rate-Limiting) Base2->Hydrolysis TM Transmetalation to Pd(II) Boronate->TM Productive SideReaction Protodeboronation (Ar-H + B(OH)3) Boronate->SideReaction Degradation (ortho-OH catalyzed) Hydrolysis->Boronate Slow Release

Divergent transmetalation and degradation pathways for boronic acids vs. pinacol esters.

Experimental Protocols

To ensure reproducibility, I have designed these protocols as self-validating systems. The choice of base and solvent is not arbitrary; it is mechanistically coupled to the boron source [5].

Protocol A: Cross-Coupling with the Free Boronic Acid Objective: Maximize the transmetalation rate while suppressing ortho-OH assisted protodeboronation.

  • Solvent Degassing: Sparge a mixture of THF/H₂O (4:1 v/v) with argon for 15 minutes. Causality: The free boronic acid is highly reactive; trace oxygen promotes oxidative homocoupling.

  • Reagent Loading: Charge a Schlenk flask with the aryl halide (1.0 eq), [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid (1.2 eq), and Pd(dppf)Cl₂ (5 mol%).

  • Base Addition: Add the degassed solvent, followed by K₃PO₄ (2.0 eq). Causality: A milder base limits the peak concentration of the highly soluble boronate anion, effectively starving the base-catalyzed protodeboronation pathway.

  • Reaction: Stir at 60 °C for 4 hours. Monitor via LC-MS. Causality: The rapid kinetics of the free acid allow for lower temperatures, further protecting the substrate from thermal degradation.

Protocol B: Cross-Coupling with the Pinacol Ester Objective: Ensure efficient ester hydrolysis and subsequent transmetalation without stalling the catalytic cycle.

  • Reagent Loading: Combine the aryl halide (1.0 eq), the pinacol ester equivalent (1.1 eq), and Pd(PPh₃)₄ (5 mol%) in a reaction vessel.

  • Solvent System: Add a Toluene/EtOH/H₂O (2:1:1 v/v) solvent mixture. Causality: Ethanol acts as a phase-transfer agent, bringing the lipophilic pinacol ester into contact with the aqueous base to initiate necessary hydrolysis.

  • Base Addition: Add aqueous Na₂CO₃ (3.0 eq). Causality: A stronger base and higher equivalents are required to drive the thermodynamic equilibrium of the pre-hydrolytic step (cleaving the B-O bonds of the pinacol group).

  • Reaction: Heat to 90 °C for 12 hours. Causality: The steric bulk of the pinacol group requires elevated thermal energy to overcome the activation barrier for hydrolysis.

Conclusion

The selection between[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid and its pinacol ester dictates the entire experimental setup. Use the free boronic acid when rapid coupling at lower temperatures is required and you can strictly control the basicity to prevent degradation. Opt for the pinacol ester when storage stability, ease of purification, and a "slow-release" mechanism are necessary to handle sensitive substrates.

References

  • NorrChemica. "Choosing Your Boron Source for Suzuki–Miyaura Coupling." NorrChemica. URL:[Link]

  • Hayes, H. L. D., et al. "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis." Journal of the American Chemical Society, 2021, 143(36), 14814–14826. URL:[Link]

  • Oka, N., et al. "Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions." Organic Letters, 2022, 24(19), 3510–3514. URL:[Link]

Sources

Comparative

Spectroscopic validation of cross-coupling products from 2-hydroxy-5-isopropylphenylboronic acid

Spectroscopic Validation of Cross-Coupling Products from 2-Hydroxy-5-isopropylphenylboronic Acid: A Comparative Guide Executive Summary The synthesis of biaryl compounds featuring ortho-hydroxyl groups is a foundational...

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Author: BenchChem Technical Support Team. Date: April 2026

Spectroscopic Validation of Cross-Coupling Products from 2-Hydroxy-5-isopropylphenylboronic Acid: A Comparative Guide

Executive Summary

The synthesis of biaryl compounds featuring ortho-hydroxyl groups is a foundational workflow in medicinal chemistry, particularly for the development of kinase inhibitors, bromodomain modulators, and fluorescent probes. 2-Hydroxy-5-isopropylphenylboronic acid is a highly valuable building block that embeds a lipophilic, thymol-like motif into target scaffolds. However, unprotected ortho-phenolic boronic acids present severe catalytic challenges, primarily due to competitive metal coordination and rapid protodeboronation.

This guide provides a comprehensive comparative analysis of coupling strategies, details a self-validating experimental protocol, and establishes a robust spectroscopic framework for definitive product verification.

The Ortho-Hydroxy Challenge: Causality in Catalyst Selection

In a standard Suzuki-Miyaura cross-coupling, the rate-limiting transmetalation step requires the transfer of the aryl group from boron to palladium. When utilizing unprotected 2-hydroxyphenylboronic acids, the basic conditions (e.g., K₂CO₃, LiOH) necessary to activate the boronic acid simultaneously deprotonate the phenol. The resulting phenoxide is highly Lewis basic and can coordinate directly to the Pd(II) center, forming a stable, unreactive palladacycle that effectively poisons the catalyst[1].

To overcome this thermodynamic sink, researchers must select bulky, electron-rich phosphine ligands. Dialkylbiaryl phosphines like SPhos (often deployed as SPhos Pd G3 precatalysts) create a rigorous steric environment that disfavors phenoxide coordination while accelerating both oxidative addition and transmetalation[2].

Comparative Performance Analysis

When designing a synthetic route, chemists must evaluate whether to use the unprotected 2-hydroxy-5-isopropylphenylboronic acid or a protected alternative. Table 1 objectively compares the performance and efficiency of these approaches.

Table 1: Comparative Performance Analysis of Coupling Strategies

StrategyBoronic Acid DerivativeAtom EconomyStep EconomyTransmetalation EfficiencyTypical Yield
Direct Unprotected 2-Hydroxy-5-isopropylphenylboronic acidHigh (No protecting groups)Excellent (1 step)Moderate to High (Requires specialized ligands like SPhos)65–85%
Pinacol Ester (Bpin) 2-Hydroxy-5-isopropylphenylboronic acid pinacol esterLower (Loss of pinacol mass)Good (1 step)High (Slower hydrolysis prevents rapid protodeboronation)75–95%
Ether Protected 2-Methoxy-5-isopropylphenylboronic acidLowest (Requires downstream deprotection)Poor (3 steps: Protect → Couple → Deprotect)Very High (Eliminates phenoxide poisoning entirely)>90% (Coupling only)

Mechanistic Workflow

The successful coupling and subsequent validation of unprotected ortho-hydroxyboronic acids follow a strict sequence of catalytic and analytical events.

G A Aryl Halide + 2-Hydroxy-5-isopropylphenylboronic acid B Pd Catalyst Activation (e.g., SPhos Pd G3) A->B C Oxidative Addition (C-X Bond Cleavage) B->C D Transmetalation (Overcoming Phenoxide Poisoning) C->D E Reductive Elimination (Biaryl Formation) D->E F Product Isolation (Chromatography) E->F G Spectroscopic Validation (NMR, HRMS, IR) F->G

Workflow of Suzuki-Miyaura coupling and validation for unprotected ortho-hydroxyboronic acids.

Self-Validating Experimental Protocol

The following methodology utilizes a third-generation Buchwald precatalyst (SPhos Pd G3) to enable the direct coupling of the unprotected boronic acid[2].

Step-by-Step Methodology:

  • Reagent Assembly: In an oven-dried reaction vial equipped with a magnetic stir bar, combine the aryl halide (0.5 mmol), 2-hydroxy-5-isopropylphenylboronic acid (1.0 mmol, 2.0 equiv), and LiOH monohydrate (2.0 mmol, 4.0 equiv)[2].

  • Catalyst Addition: Add SPhos Pd G3 (0.01 mmol, 2 mol%).

    • Causality Note: The G3 precatalyst is explicitly chosen because it rapidly activates at room temperature under mildly basic conditions to generate the active monoligated Pd(0) species. This rapid activation outpaces the competing protodeboronation of the sensitive boronic acid.

  • Solvent & Degassing: Add a degassed mixture of 1,4-dioxane/H₂O (4:1 v/v, 2.5 mL). Purge the vial with nitrogen for 5 minutes to prevent oxidative homocoupling of the boronic acid.

  • Reaction Execution: Seal the vial and heat to 80 °C for 4–12 hours.

    • Self-Validation Checkpoint: Monitor the reaction via LC-MS. The protocol validates itself when the distinct isotopic boron pattern of the starting material disappears, replaced by the emergence of the [M-H]⁻ biaryl mass in negative ESI mode.

  • Phase-Directed Workup: Cool to room temperature and acidify the aqueous layer with 1M HCl.

    • Causality Note: Acidification is critical. It protonates the water-soluble phenoxide back into the neutral phenol, ensuring the product partitions entirely into the organic extraction layer (ethyl acetate, 3 × 10 mL).

  • Purification: Dry the combined organic layers over Na₂SO₄, concentrate under vacuum, and purify via flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Spectroscopic Validation Framework

Definitive structural assignment of the cross-coupling product relies on the distinct spectroscopic handles provided by the 2-hydroxy-5-isopropylphenyl moiety. The isopropyl group acts as an internal spectroscopic anchor because its aliphatic nature shields it from the strong anisotropic effects of the newly formed biaryl axis, providing consistent, predictable chemical shifts[3]. Furthermore, the ortho-hydroxyl group provides critical information regarding molecular conformation and hydrogen bonding[4].

Validation P Purified Biaryl Product NMR1 1H NMR: Isopropyl Septet (2.8 ppm) Doublet (1.2 ppm) P->NMR1 NMR13 13C NMR: C-O (~152 ppm) Alkyl C (~33, 24 ppm) P->NMR13 MS HRMS (ESI-): Exact Mass [M-H]- P->MS

Key spectroscopic markers for validating 2-hydroxy-5-isopropylphenyl cross-coupling products.

Table 2: Diagnostic Spectroscopic Signals for Validation

Analytical MethodTarget MoietyExpected Signal / ShiftDiagnostic Value
¹H NMR (400 MHz) Isopropyl -CHSeptet at ~2.8–3.0 ppm (J ≈ 6.9 Hz)Confirms the presence of the intact isopropyl group post-coupling.
¹H NMR (400 MHz) Isopropyl -CH₃Doublet at ~1.2 ppm (6H, J ≈ 6.9 Hz)High-intensity anchor peak used for baseline integration calibration.
¹H NMR (400 MHz) Ortho -OHSinglet at ~5.0–9.0 ppm (Highly variable)Highly sensitive to intramolecular hydrogen bonding with the coupled aryl/heteroaryl partner[4].
¹³C NMR (100 MHz) Isopropyl Carbons~33 ppm (-CH) and ~24 ppm (-CH₃)Confirms carbon framework integrity and lack of unexpected rearrangement.
HRMS (ESI-) Intact MoleculeExact Mass [M-H]⁻Validates exact mass and confirms successful biaryl formation without protodeboronation side-products.

References

1.[1] Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst Source: PMC (nih.gov) URL:

2.[3] (PDF) Synthesis and photophysical properties of 6-aryl-2,4-bis(2′-hydroxyphenyl)pyrimidines ligands and their boron fluoride complexes Source: ResearchGate URL:

3.[4] Investigation of rotameric conformations of substituted imidazo-[1,2-a]pyrazine: experimental and theoretical approaches Source: PMC (nih.gov) URL:

4.[2] GNE-235: A Lead Compound Selective for the Second Bromodomain of PBRM1 Source: Journal of Medicinal Chemistry - ACS Publications URL:

Sources

Safety & Regulatory Compliance

Safety

Guide to the Safe Disposal of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic Acid

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe and compliant disposal of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid. The protocols herein are designed to ensure the safet...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe and compliant disposal of [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid. The protocols herein are designed to ensure the safety of laboratory personnel and minimize environmental impact, grounded in established chemical safety principles and regulatory standards.

Section 1: Hazard Assessment & Core Safety Principles

[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid, like other phenylboronic acid derivatives, must be handled as a hazardous substance. While specific toxicological data for this exact compound is limited, analogous structures such as phenylboronic acid and 2-hydroxyphenylboronic acid are classified as harmful if swallowed and cause skin and serious eye irritation.[1][2][3] Therefore, a cautious approach is mandatory.

Core Principles:

  • Assume Hazard: Treat this compound with the same precautions as other known hazardous boronic acids.

  • Consult SDS: Always refer to the specific Safety Data Sheet (SDS) provided by the manufacturer for the most accurate and detailed information.

  • Minimize Waste: The first principle of chemical waste management is to minimize its generation. Plan experiments to use the minimum amount of material necessary.

  • Avoid Environmental Release: Never dispose of this chemical or its waste streams into the environment, such as down the sink or in regular trash, unless explicitly permitted by your local regulations and institutional Environmental Health & Safety (EHS) office for neutralized, highly dilute aqueous solutions.[4][5] Improper disposal can harm aquatic life and disrupt ecosystems.[4]

Section 2: Personal Protective Equipment (PPE)

Adequate PPE is the first line of defense against chemical exposure. The following table summarizes the required PPE when handling [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid in solid form or in solution.

Protection Type Specification Rationale
Eye Protection Chemical safety goggles or a face shield.Protects against dust particles and splashes, which can cause serious eye irritation.
Hand Protection Nitrile gloves (or other chemically resistant gloves).Prevents skin contact, which can lead to irritation.[1] Gloves must be inspected before use and disposed of properly after handling.[3]
Body Protection A properly fastened laboratory coat.Protects skin and personal clothing from contamination.[6]
Respiratory Protection Required when dusts are generated (e.g., weighing, transfers).Use a NIOSH-approved respirator to prevent inhalation of irritating dust.[3][6] All handling of the solid should ideally occur in a fume hood or ventilated enclosure.[1]

Section 3: Waste Characterization and Segregation

Proper disposal begins with correct waste characterization at the point of generation. Different waste forms (solid, liquid, contaminated materials) must be segregated into distinct, compatible waste streams. Mixing incompatible waste streams is a significant safety hazard and can complicate the final disposal process.[4][7]

The following decision tree illustrates the process for segregating waste containing [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid.

G start Waste Generated Containing [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid is_solid Is the waste primarily solid? start->is_solid is_uncontaminated Is it pure, expired, or off-spec solid? is_solid->is_uncontaminated Yes is_aqueous Is the waste an aqueous solution? is_solid->is_aqueous No (Liquid) is_sharp Is it a sharp? (Needle, broken glass) contaminated_solid Contaminated Solid Waste (e.g., gloves, weigh paper, silica) is_sharp->contaminated_solid No sharps_container Puncture-Proof Sharps Container is_sharp->sharps_container Yes is_uncontaminated->is_sharp No (Contaminated Solid) solid_waste Solid Chemical Waste (Boronic Acid Waste) is_uncontaminated->solid_waste Yes aqueous_waste Aqueous Waste (Boronic Acid) is_aqueous->aqueous_waste Yes organic_waste Halogenated or Non-Halogenated Organic Solvent Waste is_aqueous->organic_waste No (Organic Solution) G cluster_lab Laboratory Operations cluster_ehs EHS / Waste Management generation Waste Generation characterization Characterization & Segregation (Sec. 3) generation->characterization collection Collection in Labeled, Compatible Container (Sec. 4) characterization->collection storage Secure Satellite Storage collection->storage pickup Scheduled EHS Pickup storage->pickup consolidation Waste Consolidation pickup->consolidation disposal Transport to Licensed Waste Disposal Facility consolidation->disposal final Final Treatment (e.g., Incineration) disposal->final

Caption: End-to-End Waste Disposal Workflow.

By adhering to these protocols, researchers can ensure that [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid is managed safely from the laboratory bench to its final disposal, upholding the principles of scientific integrity and environmental responsibility.

References

  • Vertex AI Search. (2025, July 16). How To Safely Dispose of Boric Acid.
  • Chemtalk Forum. (2022, April 29). Boric acid.
  • Ball State University. Disposal of Laboratory Wastes: Requirements for Chemical Disposal to Sinks and Drains.
  • Colorado Mesa University. How to Store and Dispose of Chemical Lab Waste.
  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%.
  • Fisher Scientific.
  • Tokyo Chemical Industry. (2025, October 28).
  • TCI Chemicals. (2025, November 13).
  • Acros Organics. (2020, December 13).
  • Emory University, Department of Chemistry. Chemical Waste Disposal Guidelines.
  • University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
  • Sigma-Aldrich. (2026, March 5).
  • National Institutes of Health. The NIH Drain Discharge Guide.
  • Fisher Scientific. (2025, December 18).

Sources

Handling

Personal protective equipment for handling [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid

The safe handling of building blocks like[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid requires more than basic compliance; it demands a mechanistic understanding of the chemical's interaction with biological systems and...

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Author: BenchChem Technical Support Team. Date: April 2026

The safe handling of building blocks like[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid requires more than basic compliance; it demands a mechanistic understanding of the chemical's interaction with biological systems and the environment. As a highly versatile intermediate in Suzuki-Miyaura cross-coupling reactions, this boronic acid derivative is a staple in drug discovery pipelines. However, its physical properties and chemical reactivity necessitate stringent operational and disposal protocols.

This guide provides researchers and drug development professionals with a self-validating, field-proven framework for handling this specific boronic acid, ensuring both personnel safety and experimental integrity.

Chemical Identity & Mechanistic Hazard Profile

To design an effective safety protocol, we must first understand the quantitative data and the chemical causality behind the hazards[1].

Table 1: Chemical Identity & Hazard Overview

PropertySpecification
IUPAC Name [2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid
Common Synonyms (2-Hydroxy-5-isopropylphenyl)boronic acid
CAS Number 259209-33-1
Molecular Weight 180.01 g/mol
Physical State Solid powder
GHS Hazard Statements H315 (Skin), H319 (Eye), H335 (Respiratory)

The Causality of Boronic Acid Irritation: Boronic acids are generally low in acute systemic toxicity but act as potent local irritants[2]. The sp² hybridized boron atom possesses a vacant p-orbital, making it a strong Lewis acid. When fine airborne dust from[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid contacts the moist mucosal membranes of the respiratory tract, eyes, or skin, the boron atom rapidly coordinates with lone electron pairs on biological nucleophiles (such as water, or hydroxyl/amino groups in tissue proteins). This coordination disrupts local cellular homeostasis and alters pH, triggering the inflammatory cascades responsible for the observed H315, H319, and H335 hazard classifications[3].

Personal Protective Equipment (PPE) Matrix

Standard safety glasses are insufficient for handling fine, irritating powders. The following PPE matrix is designed to interrupt the specific exposure pathways of boronic acids[2].

Table 2: PPE Specifications & Mechanistic Justification

PPE CategorySpecification StandardMechanistic Justification
Eye/Face EN 166 / ANSI Z87.1 GogglesProvides a complete orbital seal. Prevents airborne dust from dissolving in ocular fluid and initiating Lewis acid-base irritation.
Hands Nitrile Gloves (EN 374)Nitrile provides a robust, impermeable barrier against both the electrophilic solid and the organic solvents typically used in its reaction.
Respiratory NIOSH N95 / EN 149 P2Filters fine particulate matter (<5 microns), preventing inhalation and subsequent mucosal irritation in the respiratory tract.
Body 100% Cotton or Flame-Resistant Lab CoatMitigates the risk of electrostatic ignition of combustible dusts and prevents dermal accumulation[3].

Operational Workflow: Self-Validating Handling Protocol

This step-by-step methodology ensures that every action is verified before proceeding, minimizing the risk of aerosolization and exposure[4].

Step 1: Engineering Control Validation

  • Action: Conduct operations inside a certified chemical fume hood.

  • Validation: Before opening the reagent bottle, tape a small strip of tissue to the bottom of the sash. An inward deflection of the tissue visually validates active negative pressure and adequate face velocity (80–100 fpm).

Step 2: PPE Integrity Check

  • Action: Don nitrile gloves and safety goggles.

  • Validation: Roll the cuff of the gloves tightly to trap air, inflating the fingers slightly. Squeeze to verify the absence of micro-tears—this validates barrier integrity before chemical contact.

Step 3: Anti-Static Dispensing

  • Action: Use a grounded, non-sparking spatula to weigh the[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid directly into a tared reaction vessel[3].

  • Causality: Fine organic powders can generate electrostatic charges through friction. A static discharge can both aerosolize the powder (increasing inhalation risk) and serve as an ignition source.

Step 4: Sealed Transfer

  • Action: Cap the reaction vessel securely before removing it from the fume hood. Wipe the exterior of the vessel with a damp disposable towel to remove any microscopic dust.

Spill Response & Disposal Plan

In the event of a spill, dry sweeping must be strictly avoided as it exacerbates respiratory hazards by launching particulates into the air[4].

Step-by-Step Spill Mitigation & Disposal:

  • Isolate & Assess: If a spill occurs outside the hood, immediately isolate the area. Allow 2–3 minutes for the heaviest airborne dust to settle[4].

  • Wet Sweep Protocol: Lightly mist the spilled powder with an inert solvent (e.g., water or a dilute isopropanol solution). Validation: The absence of visible dust clouds when manipulating the powder confirms the wetting agent has successfully agglomerated the particles.

  • Collection: Use a damp absorbent pad or a disposable plastic scoop to collect the agglomerated paste.

  • Decontamination: Wash the affected surface with copious amounts of soap and water. The surfactant action removes residual organic material, while water hydrolyzes any remaining reactive boron species[2].

  • Waste Segregation: Place all collected materials, including contaminated gloves and wipes, into a sealable hazardous waste container. Label explicitly as "Boron-Containing Organic Solid Waste." Do not mix with strong oxidizing agents[4].

  • Final Disposal: Transfer the segregated waste to an approved environmental waste disposal plant in accordance with local regulations[3].

Visualizing the Safety Workflow

The following diagram maps the critical path for handling, spill mitigation, and disposal, ensuring all personnel have a clear, logical understanding of the operational lifecycle.

SafeHandling N1 Risk Assessment & PPE Verification N2 Engineering Controls (Fume Hood Setup) N1->N2 N3 Material Handling (Anti-static Weighing) N2->N3 N4 Spill Occurs? N3->N4 N5 Wet Sweep Protocol (Minimize Dust) N4->N5 Yes N6 Execute Reaction (Suzuki-Miyaura) N4->N6 No N7 Waste Segregation (Boron-Specific) N5->N7 N6->N7 N8 Approved Disposal Facility N7->N8

Workflow for the safe handling, spill response, and disposal of boronic acid derivatives.

References

  • Fisher Scientific. "SAFETY DATA SHEET - 5-Formylfuran-2-boronic acid (General Boronic Acid Hazards)". Retrieved from:[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid
Reactant of Route 2
[2-Hydroxy-5-(propan-2-yl)phenyl]boronic acid
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